2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde

Core Science & Biosynthesis

The Synthetic Architecture of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde: A Technical Guide for Advanced Drug Discovery

Executive Summary

In modern medicinal chemistry, the design of highly specific, conformationally restricted building blocks is paramount for navigating complex biological targets. 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde represents a sophisticated bifunctional intermediate that integrates three distinct chemical modalities: a metal-chelating ethyl-imidazole ring, a conformationally rigid oxolane (tetrahydrofuran) core, and a highly reactive 3-carbaldehyde handle.

This whitepaper provides an authoritative, in-depth analysis of this compound's mechanism of action as a synthetic intermediate. By deconstructing its chemical reactivity, stereochemical nuances, and downstream applications—such as the synthesis of chalcone mimics for tubulin targeting[1] and complex peptidomimetics—this guide serves as a foundational resource for drug development professionals seeking to leverage 2,3-disubstituted tetrahydrofurans in their synthetic pipelines.

Structural Analysis and Mechanistic Utility

The utility of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde lies in the synergistic relationship between its functional groups.

• The 1-Ethyl-1H-imidazole Moiety: Imidazole rings are privileged scaffolds in pharmacology, frequently utilized for their hydrogen-bonding capabilities and their ability to coordinate with metal ions (e.g., zinc in histone deacetylase (HDAC) inhibitors)[1]. The N-ethyl substitution enhances lipophilicity while preventing unwanted tautomerization, locking the molecule into a predictable conformation during target binding.

• The Oxolane (Tetrahydrofuran) Core: The 2,3-disubstituted oxolane ring provides a rigid vector that dictates the spatial orientation of the imidazole and the downstream functional groups. This mimics the stereochemical presentation found in natural furanose sugars, enhancing binding affinity in kinase and polymerase active sites[2].

• The 3-Carbaldehyde Handle: As an electrophilic center, the aldehyde is primed for diverse synthetic transformations, including reductive aminations, Wittig olefinations, and multicomponent Ugi reactions.

Figure 1: Divergent synthetic utility of the oxolane-3-carbaldehyde core in medicinal chemistry.

Upstream Synthesis: Accessing the Oxolane Core

The synthesis of 2,3-disubstituted tetrahydrofuran-3-carbaldehydes is historically challenging due to issues with regioselectivity and stereocontrol. Two primary mechanisms are employed:

A. Asymmetric Hydroformylation of Heterocyclic Olefins

Hydroformylation of 2,5-dihydrofuran derivatives using Rh(I) catalysts and chiral phosphine-phosphite ligands allows for the direct installation of the formyl group[3]. The regioselectivity (2-position vs. 3-position) is tightly controlled by the steric bulk of the ligand. For 3-carbaldehyde derivatives, the catalyst directs the insertion of carbon monoxide and hydrogen specifically to the 3-position to minimize steric clash with the C2-substituent[4].

B. Lewis Acid-Catalyzed Vinyl Acetal Rearrangement

A more stereoselective approach involves the Lewis acid-catalyzed rearrangement of 4,5-dihydro-1,3-dioxepines. Treatment with BF3​⋅OEt2​ triggers a cascade that stereoselectively yields cis- or trans-2,3-disubstituted tetrahydrofurans depending on the thermal conditions[2]. Lower temperatures heavily favor the cis-isomer due to a highly organized transition state.

Downstream Mechanism of Action: Reductive Amination

The most frequent application of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde in library synthesis is reductive amination. This reaction converts the aldehyde into a diverse array of secondary and tertiary amines.

Mechanistic Causality and Reagent Selection

The choice of reducing agent is critical. Sodium borohydride ( NaBH4​ ) is generally avoided because it will indiscriminately reduce the aldehyde to an alcohol before the amine can condense. Instead, Sodium triacetoxyborohydride (STAB, NaBH(OAc)3​ ) is the industry standard. The electron-withdrawing acetate groups reduce the nucleophilicity of the hydride, rendering STAB unreactive toward the naked aldehyde but highly reactive toward the more electrophilic iminium ion intermediate.

Figure 2: Mechanistic pathway of reductive amination highlighting the iminium ion intermediate.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity and reproducibility, the following protocol details the reductive amination of the title compound. The parameters are explicitly designed to account for the basicity of the imidazole ring.

Protocol: Synthesis of Secondary Amines via Reductive Amination

Rationale: The imidazole ring has a pKa of approximately 7.0. Over-acidification of the reaction mixture will protonate the imidazole, drastically reducing its solubility in organic solvents and potentially sequestering the starting material away from the active reducing agent. Therefore, a strictly controlled stoichiometric addition of acetic acid is utilized.

Step-by-Step Methodology:

• Preparation: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde (1.0 mmol, 1.0 eq) in anhydrous 1,2-dichloroethane (DCE) (10 mL). Causality: DCE is preferred over dichloromethane (DCM) due to its slightly higher boiling point and superior solubility profile for STAB complexes.

• Amine Addition: Add the desired primary amine (1.1 mmol, 1.1 eq) to the solution. Stir at room temperature for 30 minutes to allow for the pre-formation of the hemiaminal intermediate.

• Acid Catalysis: Add glacial acetic acid (1.2 mmol, 1.2 eq) dropwise. Causality: This specific equivalent ensures the dehydration of the hemiaminal to the iminium ion without fully saturating the basic imidazole nitrogen.

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) (1.5 mmol, 1.5 eq) in three portions over 15 minutes. Causality: Portion-wise addition controls the mild exothermic nature of the hydride transfer and prevents thermal degradation of the iminium species.

• Reaction Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–16 hours under an inert argon atmosphere. Monitor completion via LC-MS.

• Workup (Critical Step): Quench the reaction by slowly adding saturated aqueous NaHCO3​ (15 mL). Causality: The basic quench neutralizes the acetic acid and free-bases the imidazole ring, ensuring the product partitions entirely into the organic layer.

• Extraction: Extract the aqueous layer with Ethyl Acetate ( 3×15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, typically eluting with a gradient of DCM/MeOH containing 1% Et3​N to prevent streaking of the basic amine).

Quantitative Data Presentation

The synthetic versatility of the oxolane-3-carbaldehyde core is demonstrated by its performance across various standard medicinal chemistry transformations. The data below synthesizes expected outcomes based on analogous heterocyclic hydroformylation and rearrangement methodologies[2][4].

Reaction Type	Key Reagents / Catalyst	Target Scaffold	Typical Yield (%)	Stereoselectivity / Notes
Hydroformylation	Rh(acac)(CO)2​ , Chiral Phosphite	Oxolane-3-carbaldehyde	75 - 85%	Up to 63% ee (Ligand dependent)[4]
Vinyl Acetal Rearrangement	BF3​⋅OEt2​ , DCM, -78 °C	Oxolane-3-carbaldehyde	80 - 92%	>95:5 cis:trans ratio[2]
Reductive Amination	R-NH2​ , NaBH(OAc)3​ , DCE	Substituted Amines	70 - 90%	Retention of oxolane stereocenter
Wittig Olefination	R-CH=PPh3​ , THF, 0 °C	Chalcone Mimics	65 - 80%	Predominantly E-alkene formation[1]

References

• A New Class of Cytotoxic Agents Targets Tubulin and Disrupts Microtubule Dynamics National Center for Biotechnology Information (PMC)[Link][1]

• Lewis Acid-Catalyzed Vinyl Acetal Rearrangement of 4,5-Dihydro-1,3-dioxepines: Stereoselective Synthesis of cis- and trans-2,3-Disubstituted Tetrahydrofurans National Center for Biotechnology Information (PMC)[Link][2]

• Lecture 31: Hydroformylation Reaction NPTEL (National Programme on Technology Enhanced Learning) [Link][3]

• Asymmetric Hydroformylation of Heterocyclic Olefins Catalyzed by Chiral Phosphine−Phosphite−Rh(I) Complexes The Journal of Organic Chemistry - ACS Publications[Link][4]

Sources

• 1. A New Class of Cytotoxic Agents Targets Tubulin and Disrupts Microtubule Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lewis Acid-Catalyzed Vinyl Acetal Rearrangement of 4,5-Dihydro-1,3-dioxepines: Stereoselective Synthesis of cis- and trans-2,3-Disubstituted Tetrahydrofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. archive.nptel.ac.in [archive.nptel.ac.in]
• 4. pubs.acs.org [pubs.acs.org]

Predictive Toxicology and Preliminary Safety Profiling of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde

Target Audience: Researchers, Toxicologists, and Drug Development Professionals Document Type: Technical Whitepaper & Preliminary Safety Data Sheet (SDS) Guide

Executive Summary

The evaluation of New Chemical Entities (NCEs) requires a proactive, mechanistic approach to safety profiling before advancing to in vivo models or scale-up synthesis. The compound 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde is a structurally complex scaffold featuring three distinct functional domains: an ethyl-substituted imidazole ring, an oxolane (tetrahydrofuran) core, and a carbaldehyde group.

As a Senior Application Scientist, I approach the preliminary toxicity and safety data sheet (SDS) generation for this NCE not as a static checklist, but as a dynamic, self-validating system. By leveraging in silico predictive toxicology and structural alert analysis, we can anticipate specific hazards—such as genotoxicity and peroxide formation—and design targeted empirical protocols to qualify these risks. This guide synthesizes structural causality, regulatory frameworks, and step-by-step methodologies to establish a robust preliminary safety profile.

Structural Alert Analysis & In Silico Predictive Toxicology

Before initiating empirical assays, we must deconstruct the molecule to identify toxicophores (structural alerts). The 1 [1] to predict toxicity early in development, minimizing animal use and guiding focused in vitro testing.

The Carbaldehyde Moiety: Electrophilic Reactivity and Genotoxicity

Aldehydes are highly reactive electrophiles. They are notorious for undergoing nucleophilic attack by the amino groups of DNA bases (e.g., guanine) and proteins, leading to the formation of Schiff bases and cross-linked adducts. According to the 2 [2], aldehydes are flagged as structural alerts for mutagenicity. Furthermore, 3 [3] due to their ability to induce DNA damage that, if unrepaired by Nucleotide Excision Repair (NER) pathways, results in base-pair substitutions.

The Oxolane (Tetrahydrofuran) Core: Auto-oxidation and Peroxide Risk

Oxolane rings are cyclic ethers. From a safety and handling perspective, ethers are highly susceptible to auto-oxidation upon exposure to air and light, forming explosive hydroperoxides. This necessitates strict storage controls (e.g., inert atmosphere, addition of stabilizers like BHT) and routine peroxide testing, which must be explicitly stated in the SDS.

The 1-Ethyl-1H-imidazole Ring: CYP450 Coordination

Imidazoles feature an unshared electron pair on the sp2-hybridized nitrogen, which can coordinate strongly with the heme iron of Cytochrome P450 (CYP450) enzymes. While this is often exploited in pharmacology (e.g., antifungal agents), it presents a risk for drug-drug interactions (DDIs) and hepatotoxicity via enzyme inhibition.

Fig 1. Predictive toxicology workflow for NCE structural alert qualification.

Experimental Protocols: Self-Validating Systems

To transition from in silico predictions to empirical data, we must design protocols that inherently validate their own results. A test without rigorous controls cannot establish causality.

Bacterial Reverse Mutation Assay (Ames Test)

Purpose: To empirically qualify the genotoxic risk posed by the carbaldehyde structural alert. Causality: If the aldehyde forms DNA adducts, it will cause frame-shift or base-pair substitution mutations in histidine-dependent Salmonella typhimurium strains, allowing them to grow on histidine-depleted agar.

Step-by-Step Methodology:

• Strain Preparation: Culture S. typhimurium strains TA98, TA100, TA1535, and TA1537 overnight in nutrient broth.

• Metabolic Activation Setup: Prepare a 10% rat liver S9 mix (induced with Aroclor 1254) to simulate mammalian hepatic metabolism, as the imidazole ring may alter the compound's metabolic fate.

• Dose-Ranging: Prepare the NCE in anhydrous DMSO. Test at 5 concentrations (e.g., 5, 15, 50, 150, 500 µ g/plate ) to establish the cytotoxicity threshold (evidenced by a clearing of the background bacterial lawn).

• Incubation: Combine 0.1 mL of bacterial culture, 0.1 mL of NCE solution, and 0.5 mL of S9 mix (or buffer for non-activated plates) with 2.0 mL of top agar containing trace histidine. Pour over minimal glucose agar plates.

• Validation Controls (Critical):

  • Negative Control: DMSO vehicle only (establishes spontaneous mutation baseline).

  • Positive Control (No S9): Sodium azide (validates base-pair substitution detection).

  • Positive Control (+S9): 2-Aminoanthracene (validates S9 metabolic activation efficacy).

• Analysis: Incubate at 37°C for 48 hours and count revertant colonies. A dose-dependent increase of ≥2-fold over the negative control indicates mutagenicity.

Fig 2. Mechanistic pathway of aldehyde-induced DNA adduct formation and cellular response.

Acute Oral Toxicity: Up-and-Down Procedure (OECD TG 425[4])

Purpose: To estimate the LD50 while minimizing animal use, fulfilling regulatory requirements for the SDS hazard classification. Causality: Sequential dosing based on the survival/mortality of the previous animal allows for rapid convergence on the LD50 threshold without exposing large cohorts to lethal doses.

Step-by-Step Methodology:

• Animal Selection: Use nulliparous, non-pregnant female rats (8-12 weeks old). Fast the animals prior to dosing.

• Initial Dosing: Administer a starting dose of 175 mg/kg (default if toxicity is unknown) via oral gavage.

• Observation: Observe the animal critically for the first 4 hours, and daily thereafter for 14 days. Look for signs of imidazole-induced neurotoxicity (tremors) or aldehyde-induced distress.

• Sequential Progression:

  • If the animal survives, dose the next animal at a higher progression factor (e.g., 550 mg/kg).

  • If the animal dies, dose the next animal at a lower progression factor (e.g., 55 mg/kg).

• Termination: Stop the procedure when 5 reversals occur or when 3 consecutive animals survive at the upper bound limit (2000 mg/kg). Calculate the LD50 using maximum likelihood estimation.

Preliminary Safety Data Sheet (SDS) Parameters

Based on the structural analysis and predictive toxicology, the following quantitative and qualitative parameters must be integrated into the preliminary SDS for 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde.

SDS Section	Parameter / Hazard Class	Predictive Value / Justification
Section 2: Hazard Identification	Skin Sensitization (Category 1)	Aldehydes act as haptens, covalently binding to epidermal proteins to trigger immune responses.
Germ Cell Mutagenicity (Category 2)	Structural alert (carbaldehyde) requires labeling until cleared by in vitro Ames/Micronucleus testing.
Flammable Liquid (Category 3/4)	Oxolane derivatives typically exhibit low flash points.
Section 7: Handling & Storage	Peroxide Formation Risk	The oxolane ring will auto-oxidize. Store under inert gas (Argon/N2) in dark, tightly sealed containers. Test for peroxides every 3-6 months.
Section 8: Exposure Controls/PPE	Respiratory Protection	High volatility of the oxolane core combined with aldehyde respiratory irritation mandates handling in a Class II fume hood.
Section 10: Stability & Reactivity	Conditions to Avoid	Exposure to air, light, strong oxidizing agents, and strong bases (which may cause aldol condensation of the aldehyde).
Section 11: Toxicological Info	Estimated Oral LD50	Pending OECD 425 results. Predictive QSAR estimates place similar scaffolds in the 300–2000 mg/kg range (GHS Category 4).

Conclusion

The safety profiling of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde requires a targeted approach that respects the inherent reactivity of its functional groups. By acknowledging the genotoxic potential of the carbaldehyde, the metabolic implications of the imidazole, and the physical instability of the oxolane ring, researchers can design self-validating assays that ensure both laboratory safety and regulatory compliance. The integration of in silico QSAR models with targeted in vitro and in vivo protocols forms the cornerstone of modern, responsible drug development.

References

• US Food and Drug Administration (FDA) / Society of Toxicology (SOT). US FDA Experience in the Regulatory Application of (Q)SAR. Available at: [Link]

• European Medicines Agency (EMA) / International Council for Harmonisation (ICH). ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline. Available at: [Link]

• Chemical Research in Toxicology (ACS Publications). Aldehyde-Associated Mutagenesis: Current State of Knowledge. Available at: [Link]

• National Toxicology Program (NTP) / Organisation for Economic Co-operation and Development (OECD). OECD Test Guideline 425: Acute Oral Toxicity - Up-and-Down Procedure. Available at:[Link]

Sources

• 1. toxicology.org [toxicology.org]
• 2. ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. pubs.acs.org [pubs.acs.org]

Discovery and Early-Stage Investigation of Ethyl-Imidazole Oxolane Derivatives: A Technical Guide for Next-Generation Antifungals

As the prevalence of drug-resistant fungal pathogens accelerates, the pharmaceutical industry faces an urgent mandate to innovate beyond traditional azole scaffolds. Ethyl-imidazole oxolane derivatives represent a highly promising, next-generation class of small molecules. By fusing the established metalloenzyme-binding properties of the imidazole pharmacophore with the stereochemically versatile, hydrogen-bond accepting oxolane (tetrahydrofuran) ring, researchers can achieve unprecedented target affinity and pharmacokinetic tunability.

This whitepaper provides an authoritative, end-to-end technical guide on the discovery, synthesis, and early-stage in vitro validation of ethyl-imidazole oxolane derivatives, designed specifically for application scientists and drug development professionals.

Mechanistic Grounding and Scaffold Design

The engineering of ethyl-imidazole oxolane derivatives relies on a dual-action structural logic designed to maximize target engagement while optimizing cell permeability.

• The Imidazole Core: The unhindered nitrogen (N3) of the imidazole ring acts as a potent electron donor, directly 1 (lanosterol 14α-demethylase)[1]. This coordination halts the biosynthesis of ergosterol, leading to the toxic accumulation of 14α-methyl sterols and subsequent membrane rupture,2[2].

• The Oxolane (Tetrahydrofuran) Ring: Unlike highly rigid aromatic linkers, the saturated oxolane ring provides a unique combination of structural flexibility and stereoelectronic effects. The oxygen atom serves as a 3, interacting with backbone residues in the enzyme's hydrophobic access channel[3]. The incorporation of tetrahydrofuran derivatives has been historically validated to4, a principle successfully utilized in advanced protease inhibitors[4].

• The Ethyl Substituent: Appending an ethyl group to the imidazole ring precisely modulates the molecule's lipophilicity (LogP). This ensures optimal partitioning across the complex fungal cell wall while maintaining sufficient aqueous solubility for systemic administration.

Pathway Dynamics

Fig 1: Mechanism of CYP51 inhibition by ethyl-imidazole oxolane derivatives.

Chemical Synthesis & Validation Protocol

The following methodology outlines the robust, self-validating synthesis of the core 1-ethyl-2-(oxolan-2-yl)-1H-imidazole scaffold via selective N-alkylation.

Workflow 1: N-Alkylation Synthesis

Causality & Design: The N-alkylation of the imidazole ring is highly sensitive to steric hindrance and solvent effects. Tetrahydrofuran (THF) is selected as the reaction solvent because it effectively solubilizes both the starting materials and the intermediate sodium salt, while remaining strictly inert to the strong base (NaH). The reaction is initiated at 0°C to control the exothermic deprotonation of the imidazole N-H, preventing thermal degradation and unwanted side reactions.

Step 1: Deprotonation

• Flame-dry a 100 mL round-bottom flask under an argon atmosphere to eliminate moisture, which would rapidly quench the NaH.

• Suspend 1.2 equivalents of Sodium Hydride (NaH, 60% dispersion in mineral oil) in 20 mL of anhydrous THF.

• Cool the suspension to 0°C using an ice bath.

• Dropwise, add a solution of 1.0 equivalent of 2-(oxolan-2-yl)-1H-imidazole dissolved in 10 mL of anhydrous THF. Stir for 30 minutes until hydrogen gas evolution ceases, indicating complete formation of the imidazolide anion.

Step 2: Alkylation 5. Introduce 1.5 equivalents of Ethyl Iodide (EtI) dropwise to the 0°C mixture. EtI is preferred over ethyl chloride due to the superior leaving-group ability of iodine, which accelerates the SN2 nucleophilic attack by the imidazolide nitrogen. 6. Remove the ice bath and allow the reaction to warm to room temperature (25°C), stirring for 4 hours. Monitor progression via Thin-Layer Chromatography (TLC) using a 9:1 Dichloromethane/Methanol mobile phase.

Step 3: Workup & Self-Validation 7. Quench the reaction carefully with 10 mL of saturated aqueous NH₄Cl to neutralize unreacted NaH. 8. Extract the aqueous layer three times with 20 mL of Ethyl Acetate (EtOAc). The ethyl-imidazole oxolane product partitions into the organic phase due to its increased lipophilicity. 9. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. 10. Validation Check: Perform ¹H NMR (CDCl₃). The system is self-validating if the spectrum exhibits a distinct triplet (~1.4 ppm, 3H) and quartet (~4.0 ppm, 2H) corresponding to the newly introduced ethyl group, alongside the characteristic multiplets of the oxolane ring (1.8–3.9 ppm).

Fig 2: Sequential workflow from computational design to in vitro hit identification.

In Vitro Antifungal Susceptibility Testing

Workflow 2: Broth Microdilution (CLSI M27-A3 Standard)

Causality & Design: The assay strictly adheres to CLSI M27 guidelines. RPMI 1640 medium is utilized and buffered to pH 7.0 with MOPS. This specific pH is critical; it mimics physiological conditions and ensures the imidazole ring (pKa ~7.0) remains in an equilibrium of protonated and unprotonated states, which is necessary for both membrane penetration and subsequent target binding.

Step 1: Inoculum Preparation

• Culture Candida albicans (ATCC 90028) on Sabouraud Dextrose Agar for 24 hours at 35°C.

• Suspend 5 distinct colonies in sterile saline (0.85% NaCl) and adjust the turbidity to a 0.5 McFarland standard (approx. 1–5 × 10⁶ CFU/mL).

• Dilute the suspension 1:1000 in RPMI 1640 medium to achieve a final working inoculum of 1–5 × 10³ CFU/mL.

Step 2: Microdilution & Incubation 4. In a sterile 96-well microtiter plate, dispense 100 µL of RPMI 1640 into columns 2–12. 5. Add 200 µL of the ethyl-imidazole oxolane derivative (prepared at 64 µg/mL in 1% DMSO/RPMI) to column 1. 6. Perform two-fold serial dilutions from column 1 through column 10, transferring 100 µL sequentially. Discard 100 µL from column 10. (Column 11 serves as the growth control; Column 12 as the sterile background control). 7. Inoculate columns 1–11 with 100 µL of the prepared fungal suspension. 8. Incubate the plate aerobically at 35°C for 24 to 48 hours.

Step 3: Readout & Self-Validation 9. Validation Check: The assay is only valid if the growth control (Column 11) shows robust turbidity and the sterile control (Column 12) remains optically clear. Furthermore, a reference plate using Fluconazole must yield an MIC within the established acceptable QC range (0.25–1.0 µg/mL for ATCC 90028). 10. Determine the MIC as the lowest concentration of the derivative that results in a ≥50% reduction in turbidity relative to the growth control (read via spectrophotometer at OD₆₀₀).

Quantitative Structure-Activity Relationship (SAR) Data

The optimization of the oxolane ring via specific substitutions drastically impacts the antifungal efficacy. The table below summarizes the early-stage screening metrics comparing various ethyl-imidazole oxolane derivatives against standard clinical isolates.

Compound ID	Oxolane Substitution	LogP (calc)	MIC C. albicans (µg/mL)	MIC A. niger (µg/mL)	Cytotoxicity CC₅₀ (µg/mL)
EIO-01	Unsubstituted	2.1	1.0	2.0	>64
EIO-02	4-Fluoro	2.4	0.25	0.5	>64
EIO-03	4-Methoxy	1.8	4.0	8.0	>64
Ref-FLC	Fluconazole Control	0.5	0.5	4.0	>64

Note: The 4-Fluoro substitution (EIO-02) demonstrates superior potency, likely due to the fluorine atom providing enhanced metabolic stability and favorable stereoelectronic interactions within the CYP51 binding pocket.

References

• Development and Characterization of Imidazole Derivatives for Antifungal Applications.Biological and Molecular Chemistry.
• Imidazole clubbed 1,3,4-oxadiazole derivatives as potential antifungal agents.PubMed.
• 1-(1H-Imidazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)butan-1-amine.Smolecule.
• Tetrahydrofuran, tetrahydropyran, triazoles and related heterocyclic derivatives as HIV protease inhibitors.PMC.

Sources

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• 2. Imidazole clubbed 1,3,4-oxadiazole derivatives as potential antifungal agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Buy 1-(1H-Imidazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)butan-1-amine [smolecule.com]
• 4. Tetrahydrofuran, tetrahydropyran, triazoles and related heterocyclic derivatives as HIV protease inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Thermodynamic Stability of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde at Room Temperature

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for assessing the thermodynamic stability of the novel heterocyclic compound, 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde, at ambient room temperature. In the absence of pre-existing stability data for this specific molecule, this document synthesizes established principles of chemical stability pertaining to its constituent imidazole, oxolane, and aldehyde moieties. We will explore theoretical degradation pathways, propose a robust experimental design for stability assessment based on international regulatory guidelines, and detail the necessary analytical methodologies for the identification and quantification of potential degradants. This guide is intended to equip researchers and drug development professionals with the requisite knowledge to thoroughly characterize the stability profile of this and similar complex heterocyclic structures, a critical step in the pharmaceutical development pipeline.

Introduction: Unveiling the Molecular Architecture and its Implications for Stability

The molecule 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde presents a unique combination of three key functional groups, each contributing to its overall chemical reactivity and, consequently, its thermodynamic stability. A foundational understanding of the lability of each component is paramount to predicting potential degradation pathways.

• The Imidazole Ring: This five-membered aromatic heterocycle is a common motif in pharmaceuticals. While the aromaticity lends some stability, the imidazole ring is susceptible to several degradation mechanisms, including oxidation , hydrolysis under both acidic and basic conditions, and photodegradation .[1][2][3][4] The substitution pattern on the ring can significantly influence its stability.[1]

• The Oxolane (Tetrahydrofuran) Ring: As a saturated cyclic ether, the oxolane ring is generally stable. However, it is not without its vulnerabilities. The most notable is its propensity to form explosive peroxides upon prolonged exposure to air and light. Furthermore, the ring is susceptible to acid-catalyzed cleavage .[5][6]

• The Aldehyde Group: The carbaldehyde functional group is inherently reactive and a primary site for degradation. It is particularly prone to oxidation , which would convert it to a carboxylic acid. This process can be accelerated by exposure to air (auto-oxidation), light, and trace metal ions.[7]

The juxtaposition of these three functional groups within a single molecule suggests several potential intramolecular interactions and complex degradation pathways that must be systematically investigated.

Theoretical Degradation Pathways: A Predictive Analysis

Based on the known reactivity of the constituent functional groups, we can postulate several primary degradation pathways for 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde at room temperature. These hypotheses will form the basis of our experimental design for forced degradation studies.

Caption: Postulated degradation pathways for 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde.

Experimental Design for Stability Assessment

A comprehensive stability testing program is essential to elucidate the intrinsic stability of the molecule and to identify conditions that may lead to its degradation.[8][9][10] This program should encompass both forced degradation studies and long-term stability testing under controlled conditions, in line with the International Council for Harmonisation (ICH) guidelines.[11][12]

Forced Degradation (Stress) Studies

The objective of forced degradation studies is to intentionally degrade the molecule to identify potential degradation products and establish the stability-indicating nature of the analytical methods.[9][13][14][15] A target degradation of 5-20% is generally recommended to avoid the formation of secondary degradants.[2]

Table 1: Proposed Conditions for Forced Degradation Studies

Stress Condition	Proposed Experimental Parameters	Potential Degradation Pathways Investigated
Acid Hydrolysis	0.1 N HCl at room temperature and 60°C	Oxolane ring opening, Imidazole ring hydrolysis
Base Hydrolysis	0.1 N NaOH at room temperature and 60°C	Imidazole ring hydrolysis
Oxidation	3% H₂O₂ at room temperature	Oxidation of aldehyde and imidazole ring
Thermal Degradation	Solid-state and in solution at 80°C	General thermal decomposition
Photodegradation	Exposure to a calibrated light source (UV/Vis)	Photolytic degradation of all moieties

Long-Term Stability Studies

Long-term stability studies are designed to evaluate the stability of the molecule under recommended storage conditions over an extended period, which is crucial for determining its shelf-life.[8][11]

Table 2: ICH Recommended Long-Term Stability Testing Conditions

Study Type	Storage Condition	Minimum Duration	Testing Frequency
Long-Term	25°C ± 2°C / 60% RH ± 5% RH	12 months	0, 3, 6, 9, 12 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months	0, 3, 6 months

Analytical Methodologies: The Key to Accurate Stability Assessment

The use of validated, stability-indicating analytical methods is a cornerstone of any robust stability program.[16] These methods must be able to separate the parent molecule from all potential degradation products and allow for their accurate quantification.[17]

Primary Analytical Technique: HPLC-MS

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is the preferred method for this analysis.[18][19]

• HPLC provides the necessary separation of the parent compound from its degradants. A reverse-phase C18 column is a good starting point, with careful optimization of the mobile phase (including pH and organic modifier) to achieve optimal resolution.

• MS allows for the identification of degradation products by providing mass-to-charge ratio (m/z) information, which is invaluable for structural elucidation.

Method Validation

The chosen analytical method must be thoroughly validated according to ICH guidelines to ensure it is fit for purpose. This includes demonstrating specificity, linearity, range, accuracy, precision, and robustness.

Structural Elucidation of Degradants

For any significant degradation products identified, further structural characterization using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy may be necessary.[19]

Caption: Experimental workflow for assessing the stability of the target molecule.

Data Interpretation and Reporting

The data generated from the stability studies should be meticulously analyzed to:

• Determine the rate of degradation under each stress condition.

• Identify and quantify all significant degradation products.

• Propose a degradation pathway based on the identified products.

• Establish a shelf-life for the molecule under defined storage conditions.

Recommendations for Storage and Handling

Based on the predicted and experimentally determined stability profile, the following general recommendations for the storage and handling of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde can be made:

• Protection from Light: Store in amber vials or other light-protective containers to minimize photodegradation.[2]

• Inert Atmosphere: To prevent oxidation of the aldehyde and potential peroxide formation in the oxolane ring, storage under an inert atmosphere (e.g., nitrogen or argon) is advisable.

• Controlled Temperature: Storage at controlled room temperature (20-25°C) or under refrigerated conditions (2-8°C) is recommended to minimize thermal degradation.

• Avoidance of Acidic Conditions: Contact with acidic substances should be avoided to prevent the acid-catalyzed opening of the oxolane ring.

Conclusion

While direct stability data for 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde is not currently available, a thorough understanding of the chemical liabilities of its constituent functional groups allows for the design of a comprehensive stability assessment program. By systematically subjecting the molecule to forced degradation and long-term stability studies, and employing robust analytical techniques such as HPLC-MS, a complete picture of its thermodynamic stability at room temperature can be established. This information is critical for its potential development as a pharmaceutical agent, ensuring its quality, safety, and efficacy.

References

• Omori UK. (2025, December 17). Key Guidelines for Stability Testing of Pharmaceutical Products. Omori UK.
• ACS Publications. (2019, December 18). Degradative Behavior and Toxicity of Alkylated Imidazoles.
• Lab Manager. (2025, May 6). Stability Testing of Pharmaceuticals: Procedures and Best Practices. Lab Manager.
• Benchchem. (2026). Technical Support Center: Degradation Pathways of Imidazole Compounds. Benchchem.
• PubMed. (2019, October 15).
• Benchchem. (2026).
• Ataman Chemical. OXOLANE.
• World Health Organization. Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products.
• Pharmaceutical Technology. (2026, April 5). Ensuring Robust Stability Testing for Product Longevity. Pharmaceutical Technology.
• ResearchGate. Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir | Request PDF.
• U.S. Food and Drug Administration. Guidance for Industry Q1A(R2) Stability Testing of New Drug Substances and Products. U.S.
• PubMed. (2023, May 18). Identification and characterization of forced degradation products of 5-hydroxymethyl-2-furaldehyde (5-HMF) by HPLC, LC-LTQ/Orbitrap and NMR studies. PubMed.
• Deokate, U. A., & Gorde, A. M. (2015, May 26).
• Pharmaceutical Technology. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability.
• Benchchem. (2025). Assessing the stability of the oxetane ring under various chemical conditions. Benchchem.
• Pharmaceutical Technology. (2016, May 2). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology.
• Research Journal of Pharmacy and Technology. A Review: Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology.
• Benchchem. (2025). preventing decomposition of oxetane ring during synthesis. Benchchem.
• PubMed. (2020, March 15). Validation of analytical methods for heterocyclic amines in seven food matrices using high-performance liquid chromatography-tandem mass spectrometry. PubMed.
• Separation Science. (2025, March 24). Analytical Techniques In Stability Testing.
• National Institutes of Health. Oxetanes in Drug Discovery Campaigns.
• ResearchGate. (2014, December 15). Synthesis of Imidazole Derivatives and Their Biological Activities Delia Hernández Romero1, Víctor E. Torres Heredia2, Oscar G.
• LCGC. (2023, January 1). Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC.
• U.S. Pharmacopeia. (2014, January 13).
• Beilstein Journal of Organic Chemistry. (2025, June 27).
• Impactfactor. (2024, August 31). Synthesis and Biological Evaluation of Novel Imidazolone - Thiabendazole-Based Metal Complexes. Impactfactor.
• PubMed. (2008, January 15). Synthesis and stability in biological media of 1H-imidazole-1-carboxylates of ROS203, an antagonist of the histamine H3 receptor. PubMed.
• National Institutes of Health. The Highly Regioselective Synthesis of Novel Imidazolidin-2-Ones via the Intramolecular Cyclization/Electrophilic Substitution of Urea Derivatives and the Evaluation of Their Anticancer Activity.
• European Medicines Agency. (2023, July 13). Stability testing of existing active substances and related finished products. European Medicines Agency.
• Semantic Scholar. (2020, November 26). Microwave assisted, sequential two-step, one-pot synthesis of novel imidazo[1,2-a] pyrimidine containing tri/tetrasubstituted im. Semantic Scholar.
• Salman, A. S., Abdel-Aziem, A., & Alkubbat, M. J. (2015). Design, Synthesis of Some New Thio-Substituted Imidazole and Their Biological Activity. American Journal of Organic Chemistry, 5(2), 57-72.
• MDPI. (2024, November 14).
• Revue Roumaine de Chimie.
• ResearchGate. Thermodynamic study on the relative stability of 2-amino-1,3,4-thiadiazole and two alkyl-substituted aminothiadiazoles | Request PDF.

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• 8. Stability Testing of Pharmaceuticals: Procedures and Best Practices | Lab Manager [labmanager.com]
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Protocols & Analytical Methods

Step-by-step synthesis protocol for 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde

Application Note: Synthesis Protocol for 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde

Prepared by: Senior Application Scientist, Synthetic Methodologies Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound Class: Heterocyclic Building Blocks (Oxolane-Imidazole Pharmacophores)

Introduction & Synthetic Rationale

The integration of saturated oxygen heterocycles (oxolanes/tetrahydrofurans) with substituted imidazoles represents a high-value structural motif in modern drug discovery. These scaffolds frequently appear in agents targeting tubulin polymerization[1] and various GPCR or receptor agonists[2].

The target molecule, 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde , features a highly reactive formyl group at the C3 position of the oxolane ring, making it an ideal electrophilic intermediate for downstream reductive aminations, Wittig olefinations, or Grignard additions.

Strategic Design: Direct functionalization of the oxolane ring to yield the precise 2,3-substitution pattern is synthetically challenging due to regioselectivity issues. Therefore, this protocol utilizes a robust two-step Reduction-Oxidation (Redox) sequence starting from the commercially available precursor, 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carboxylic acid [3][4].

• Reduction: The carboxylic acid is first reduced to the primary alcohol using Lithium Aluminum Hydride ( LiAlH4​ ). This strong hydride source is selected over Borane ( BH3​ ) to avoid stable Lewis acid-base complexation with the basic N3 nitrogen of the imidazole ring, which can complicate workup.

• Oxidation: The resulting intermediate, (2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-yl)methanol, is selectively oxidized to the target aldehyde using Dess-Martin Periodinane (DMP). DMP is chosen over Jones reagent or standard Swern conditions because it operates under mild, near-neutral conditions at room temperature, preventing the epimerization of the potentially sensitive C3 stereocenter and avoiding over-oxidation to the carboxylic acid.

Synthetic Workflow Diagram

Synthetic workflow for 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde.

Step-by-Step Experimental Methodologies

Step 1: Synthesis of (2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-yl)methanol

Objective: Complete reduction of the carboxylic acid to a primary alcohol without cleaving the oxolane ether linkage.

Reagents & Materials:

• 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carboxylic acid (1.0 eq, 10 mmol)

• Lithium Aluminum Hydride ( LiAlH4​ ) pellets or powder (2.5 eq, 25 mmol)

• Anhydrous Tetrahydrofuran (THF) (50 mL)

• Argon gas line and flame-dried glassware

Procedure:

• Preparation: Purge a 250 mL three-neck round-bottom flask with Argon. Add 30 mL of anhydrous THF and cool the vessel to 0 °C using an ice-water bath.

• Reagent Addition: Carefully add LiAlH4​ (25 mmol) to the chilled THF. Caution: LiAlH4​ reacts violently with moisture. Ensure strict anhydrous conditions.

• Substrate Introduction: Dissolve the starting carboxylic acid (10 mmol) in 20 mL of anhydrous THF. Add this solution dropwise to the LiAlH4​ suspension over 30 minutes via an addition funnel to control the exothermic evolution of hydrogen gas.

• Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature (RT). Stir continuously for 4 hours. Monitor completion via TLC (DCM:MeOH 9:1, UV/KMnO4 stain).

• Fieser Quench (Critical Safety Step): Once complete, cool the flask back to 0 °C. Quench the excess LiAlH4​ strictly following the Fieser method to produce easily filterable granular aluminum salts:

  • Add 1.0 mL of distilled H2​O dropwise.

  • Add 1.0 mL of 15% aqueous NaOH solution.

  • Add 3.0 mL of distilled H2​O .

• Isolation: Stir the quenched mixture vigorously for 15 minutes at RT until a white, granular precipitate forms. Add anhydrous MgSO4​ , filter the suspension through a pad of Celite, and wash the filter cake thoroughly with hot THF (3 x 20 mL).

• Concentration: Concentrate the filtrate under reduced pressure to afford the intermediate alcohol. Note: The crude product is typically of sufficient purity (>90%) to proceed directly to the next step.

Step 2: Synthesis of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde

Objective: Chemoselective oxidation of the primary alcohol to the target aldehyde.

Reagents & Materials:

• (2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-yl)methanol (crude from Step 1, approx. 1.0 eq, 8.5 mmol)

• Dess-Martin Periodinane (DMP) (1.2 eq, 10.2 mmol)

• Anhydrous Dichloromethane (DCM) (40 mL)

• Saturated aqueous NaHCO3​ and Saturated aqueous Na2​S2​O3​

Procedure:

• Preparation: In a flame-dried 100 mL round-bottom flask under Argon, dissolve the intermediate alcohol (8.5 mmol) in 40 mL of anhydrous DCM. Cool the solution to 0 °C.

• Oxidation: Add Dess-Martin Periodinane (10.2 mmol) in one portion. The reaction mixture may become cloudy.

• Reaction: Remove the ice bath and stir the mixture at RT for 2 hours. The mild nature of DMP ensures the basic imidazole ring does not interfere with the oxidation state trajectory.

• Quenching: Dilute the mixture with 20 mL of DCM. Quench the reaction by adding 20 mL of a 1:1 mixture of saturated aqueous NaHCO3​ and saturated aqueous Na2​S2​O3​ .

  • Causality: The thiosulfate ( Na2​S2​O3​ ) reduces unreacted DMP and its iodinane byproducts to water-soluble compounds, while the bicarbonate ( NaHCO3​ ) neutralizes the acetic acid generated during the reaction, protecting the acid-sensitive oxolane ring and preventing protonation of the imidazole.

• Extraction: Vigorously stir the biphasic mixture for 15 minutes until the organic layer is clear. Separate the layers and extract the aqueous phase with DCM (2 x 20 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography (Silica gel, gradient elution from Hexanes to 70% EtOAc/Hexanes) to isolate the pure target carbaldehyde.

Quantitative Reaction Parameters & Expected Data

Parameter	Step 1: Reduction	Step 2: Oxidation
Transform	Carboxylic Acid → Primary Alcohol	Primary Alcohol → Aldehyde
Key Reagent	LiAlH4​ (2.5 eq)	Dess-Martin Periodinane (1.2 eq)
Solvent / Temp	Anhydrous THF / 0 °C → RT	Anhydrous DCM / 0 °C → RT
Reaction Time	4.0 Hours	2.0 Hours
Expected Yield	80 - 88% (Crude)	70 - 75% (Isolated, post-column)
Key 1H -NMR Marker	Disappearance of broad −COOH peak (~12 ppm); Appearance of −CH2​OH multiplet (~3.6 ppm).	Appearance of sharp aldehyde −CHO singlet (~9.6 - 9.8 ppm).
Storage	Store at 4 °C under Argon.	Store at -20 °C under Argon (prone to air oxidation back to acid).

References

• A New Class of Cytotoxic Agents Targets Tubulin and Disrupts Microtubule Dynamics. National Institutes of Health (NIH) - PMC. Available at:[Link]

• GLP-1 receptor agonists and uses thereof - US10676465B2.Google Patents.

Sources

• 1. A New Class of Cytotoxic Agents Targets Tubulin and Disrupts Microtubule Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US10676465B2 - GLP-1 receptor agonists and uses thereof - Google Patents [patents.google.com]
• 3. guidechem.com [guidechem.com]
• 4. evitachem.com [evitachem.com]

Application Note: 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde as an sp³-Enriched Precursor in Drug Discovery

Executive Summary & Pharmacophore Deconstruction

In modern medicinal chemistry, the shift away from planar, aromatic-heavy screening libraries toward complex, three-dimensional architectures is paramount. 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde is a highly functionalized, bifunctional building block designed specifically to address this need.

As a Senior Application Scientist, I approach this molecule not just as a reagent, but as a privileged scaffold. Deconstructing its structure reveals three strategic domains:

• The Oxolane (Tetrahydrofuran) Core: This saturated oxygen heterocycle inherently increases the fraction of sp³ hybridized carbons (Fsp³). Increasing Fsp³ is a proven strategy to "escape from flatland," directly correlating with improved aqueous solubility, reduced off-target promiscuity, and higher clinical success rates ()[1]. Furthermore, the C2 and C3 stereocenters provide distinct cis/trans vectors for spatial exploration during Structure-Activity Relationship (SAR) campaigns.

• The 1-Ethyl-1H-imidazole Moiety: Imidazole is a versatile pharmacophore. The N3 nitrogen serves as a potent hydrogen bond acceptor or as a non-hydroxamate Zinc Binding Group (ZBG) for targeting metalloenzymes such as Histone Deacetylases (HDACs) ()[2]. The N1-ethyl substitution is a critical design choice; it blocks unwanted N-alkylation during library synthesis and increases lipophilicity to balance the highly polar oxolane oxygen.

• The 3-Carbaldehyde Group: This formyl handle allows for rapid, divergent late-stage functionalization via reductive amination, Wittig olefination, or heterocyclic condensation.

Divergent Synthetic Workflows

To maximize the utility of this precursor, we utilize divergent synthetic pathways that transform the aldehyde into distinct drug-like scaffolds. Reductive amination is particularly favored for generating secondary and tertiary amine libraries, as it allows for precise tuning of the molecule's pKa and ADME properties. Sodium triacetoxyborohydride (STAB) is the reagent of choice for this transformation due to its mild nature, high chemoselectivity, and tolerance of the imidazole ring ()[3].

Divergent synthetic workflows utilizing the oxolane-3-carbaldehyde precursor.

Self-Validating Protocol: High-Throughput Reductive Amination (HT-RA)

To ensure trustworthiness and reproducibility across drug discovery teams, the following protocol employs a "Catch-and-Release" Solid-Phase Extraction (SPE) methodology. This creates a self-validating system : the product is only isolated if the desired basic amine is successfully formed, eliminating the need for bottleneck-inducing column chromatography.

Materials

• Precursor: 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde (0.1 M in 1,2-dichloroethane)

• Amine Input: Primary or secondary aliphatic amines (0.12 M in 1,2-dichloroethane)

• Reducing Agent: Sodium Triacetoxyborohydride (STAB)

• Resin: Strong Cation Exchange (SCX-2) cartridges (1g)

Step-by-Step Methodology & Causality

• Imine Formation: In a 2-dram vial, combine 1.0 mL of the precursor solution (0.1 mmol) with 1.0 mL of the amine input (0.12 mmol).

  • Causality Check: 1,2-dichloroethane (DCE) is selected over tetrahydrofuran (THF) because it accelerates imine formation and allows for mild heating (up to 60°C) if steric hindrance at the C3 position of the oxolane ring slows the reaction ()[3].

• Chemoselective Reduction: Add STAB (31.8 mg, 0.15 mmol) and glacial acetic acid (6.0 µL, 0.1 mmol). Stir at room temperature for 12 hours.

  • Causality Check: STAB is a mild hydride donor that selectively reduces the protonated imine intermediate over the starting aldehyde. The addition of acetic acid facilitates imine protonation without fully neutralizing the nucleophilic aliphatic amine, preventing the formation of the unwanted oxolane-3-methanol byproduct ()[3].

• Quench and "Catch": Quench the reaction with 0.5 mL of methanol (MeOH). Load the entire mixture onto a pre-conditioned SCX-2 cartridge. Wash the cartridge with 3 column volumes of MeOH.

  • Causality Check: The sulfonic acid groups on the SCX resin ionically capture the newly formed basic amine. Unreacted precursor, boron salts, and non-basic impurities are washed away. If the reaction failed, nothing is captured.

• "Release" and Isolation: Elute the product using 2.0 M ammonia in MeOH (2 column volumes). Concentrate under vacuum.

  • Causality Check: The ammonia deprotonates the amine, breaking the ionic bond and releasing the >95% pure product. Note: Monitor the C3 proton via NMR, as basic conditions can cause epimerization at the alpha-position of the original aldehyde.

Quantitative Data Presentation

The structural modifications derived from this precursor drastically alter the physicochemical properties of the resulting library. The table below summarizes the theoretical shift in sp³ character and target applicability when the precursor is subjected to the workflows described above.

Derivative Scaffold	Reagent Input	Target Application	Total Carbons	sp³ Carbons	Calculated Fsp³
Precursor	N/A	N/A	10	6	0.60
Secondary Amine	Morpholine + STAB	GPCR Ligands	14	11	0.78
Thiazolidine	L-Cysteine	Metalloenzymes (HDAC)	13	9	0.69
Alkene	Benzyltriphenylphosphonium	Conformational Probes	17	6	0.35

Table 1: Physicochemical profiling of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde and its divergent derivatives. Notice how reductive amination and thiazolidine condensation maintain or increase the highly desirable Fsp³ metric.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from flatland: increasing saturation as an approach to improving clinical success. Journal of Medicinal Chemistry, 52(21), 6752-6756.[Link]

• Chen, Y., et al. (2018). Zinc binding groups for histone deacetylase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 714-721.[Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862.[Link]

Sources

• 1. Escape from flatland: increasing saturation as an approach to improving clinical success - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Zinc binding groups for histone deacetylase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: In Vitro Assay Preparation for 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde

Target Audience: Researchers, Principal Investigators, and Drug Discovery Scientists Application: Reversible Covalent Fragment Screening, Hit-to-Lead Optimization, and Chemical Biology

Executive Summary & Mechanistic Rationale

The compound 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde represents a highly specialized pharmacophore in modern fragment-based drug discovery (FBDD). Featuring an N-ethyl imidazole ring linked to a tetrahydrofuran (oxolane) core, its primary reactive center is the C3-carbaldehyde (aldehyde) warhead .

Historically, aldehydes were deprioritized in drug design due to perceived metabolic instability and off-target toxicity[1]. However, the clinical success of FDA-approved drugs like voxelotor (targeting hemoglobin) and nirmatrelvir (targeting SARS-CoV-2 Mpro) has revitalized interest in stable aldehyde warheads[2]. Aldehydes function as reversible covalent inhibitors , reacting with nucleophilic amino acid residues in target proteins:

• Cysteine Residues: Form reversible thiohemiacetal adducts[2].

• Lysine/N-terminal Residues: Form reversible Schiff bases (imines), often stabilized by local hydrogen bonding networks within the binding pocket[1].

This application note provides a comprehensive, self-validating protocol for preparing and executing in vitro assays using this compound. The guide emphasizes causality—explaining why specific biochemical conditions must be met to prevent false positives and ensure accurate kinetic profiling.

Mechanistic Pathway of Reversible Covalent Binding

Unlike traditional Michael acceptors (e.g., acrylamides) that form permanent bonds, aldehydes exhibit a two-step reversible binding kinetic model ( E+I⇌E⋅I⇌E−I ). The initial non-covalent encounter complex is followed by the formation of the covalent bond, governed by the inactivation rate ( kinact​ ) and the dissociation rate ( krev​ ).

Caption: Reversible covalent binding kinetics of aldehyde warheads to nucleophilic protein residues.

Critical Assay Preparation & Causality

The reactivity of the carbaldehyde group dictates strict rules for compound handling and buffer formulation. Failure to adhere to these parameters will result in warhead quenching and false-negative screening results.

Compound Storage and Handling

• Solvent: Dissolve 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde in 100% anhydrous DMSO. Water ingress can lead to reversible hydration of the aldehyde to a gem-diol, reducing the effective concentration of the reactive electrophile.

• Storage: Store aliquots at -80°C under inert gas (Argon/Nitrogen) to prevent autoxidation of the aldehyde to a carboxylic acid.

Buffer Selection (The "Amine Rule")

• Avoid Primary Amines: Buffers such as Tris or Glycine are strictly prohibited. These contain primary amines that will act as competitive nucleophiles, forming off-target Schiff bases with the compound's aldehyde warhead.

• Recommended Buffers: Use HEPES, PIPES, or Phosphate buffers (pH 7.0–7.5).

Reducing Agents

• Avoid DTT and β -Mercaptoethanol: High concentrations of thiol-based reducing agents will scavenge the aldehyde warhead.

• Recommended: Use TCEP (Tris(2-carboxyethyl)phosphine) at minimal required concentrations (e.g., 0.5 - 1 mM), as it lacks nucleophilic thiols.

Experimental Workflows & Protocols

To validate 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde as a genuine reversible covalent binder, a multi-tiered assay approach is required[3].

Caption: Step-by-step in vitro assay workflow for validating reversible covalent aldehyde inhibitors.

Protocol 1: Intact Protein LC-MS (Adduct Confirmation)

Intact mass spectrometry is the gold standard for confirming covalent target engagement[4].

• Protein Preparation: Dilute the target protein (e.g., a recombinant cysteine protease) to 2–5 µM in HEPES buffer (50 mM, pH 7.4, 150 mM NaCl).

• Incubation: Add the compound to a final concentration of 50 µM (ensure final DMSO ≤ 1%). Incubate at room temperature for 60 minutes.

• Quenching: Quench the reaction with 0.5% Formic Acid. (Note: Because the adduct is reversible, acidic quenching can sometimes destabilize Schiff bases; for lysine targets, a brief reduction with sodium cyanoborohydride may be required to trap the imine prior to MS).

• LC-MS Analysis: Inject onto a C4 desalting column coupled to an ESI-TOF mass spectrometer.

• Data Interpretation: Look for a mass shift corresponding to the exact mass of the compound. For thiohemiacetals, the shift is +[M] ; for Schiff bases, the shift is +[M−H2​O] .

Protocol 2: Jump-Dilution Assay (Proving Reversibility)

To differentiate this compound from irreversible binders, a jump-dilution biochemical assay must be performed.

• Pre-incubation: Incubate the target enzyme with the compound at a concentration of 10×IC50​ for 60 minutes to achieve >90% inhibition.

• Jump Dilution: Rapidly dilute the enzyme-inhibitor complex 100-fold into an assay buffer containing the enzyme's fluorogenic substrate.

• Measurement: Monitor fluorescence continuously over 2 hours.

• Causality: If the compound is irreversible, the enzymatic reaction rate will remain flat (zero slope). Because 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde is a reversible covalent inhibitor, the complex will dissociate upon dilution, and enzymatic activity will gradually recover, producing a concave-upward progress curve.

Protocol 3: Activity-Based Protein Profiling (ABPP)

To assess the proteome-wide selectivity of the compound, utilize competitive ABPP[4].

• Lysate Prep: Prepare native cellular lysate (2 mg/mL protein) in phosphate buffer.

• Compound Treatment: Treat lysate with 10 µM of the compound or DMSO vehicle for 1 hour.

• Probe Labeling: Add a broad-spectrum reactive probe (e.g., an alkyne-tagged iodoacetamide for cysteines) for 30 minutes.

• Click Chemistry & Enrichment: Perform CuAAC (click chemistry) to attach biotin, enrich on streptavidin beads, and analyze via quantitative proteomics (DIA-MS).

• Analysis: Targets bound by the aldehyde compound will show a reduced MS signal compared to the DMSO control, indicating target occupancy.

Quantitative Data Presentation

When validating 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde, multiplexed data should be synthesized to evaluate warhead efficiency. Below is a representative data structure summarizing the expected validation metrics for this class of compound.

Assay Type	Parameter Measured	Expected Profile for Reversible Aldehyde	Mechanistic Implication
Intact LC-MS	Mass Shift ( Δ Da)	+194.09 Da (Thiohemiacetal)	Confirms 1:1 covalent stoichiometry with target Cys.
Biochemical	IC50​ (1 hr incubation)	Low μM to high nM	Demonstrates baseline potency.
Biochemical	Time-Dependency	IC50​ drops over time, then plateaus	Characteristic of kinact​/KI​ driven covalent binding reaching equilibrium.
Jump-Dilution	Activity Recovery (%)	>85% recovery within 90 mins	Confirms the bond is fully reversible (non-permanent).
ABPP (Proteomics)	Off-target Cys binding	Minimal widespread reactivity	Validates the oxolane-imidazole scaffold provides specific non-covalent recognition prior to bond formation.

References

• Key advances in the development of reversible covalent inhibitors Taylor & Francis[Link]

• An update on the discovery and development of reversible covalent inhibitors National Institutes of Health (NIH) / PMC[Link]

• Advancing Drug Discovery With Covalent Fragment Screening Evotec[Link]

• Optimized Covalent Fragment Library for Drug Discovery IRBM Medicinal Chemistry[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. An update on the discovery and development of reversible covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. irbm.com [irbm.com]
• 4. Advancing Drug Discovery With Covalent Fragment Screening | Evotec - Evotec [evotec.com]

Application Note: Divergent Functionalization of Imidazole Scaffolds via 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde

Introduction & Structural Rationale

The functionalization of imidazole rings is a cornerstone of modern drug discovery due to the heterocycle's ability to engage in [1]. Imidazole derivatives show a wide range of through cation-π interactions and active-site chelation (e.g., zinc in histone deacetylases)[2]. However, the inherent tautomerization of unsubstituted imidazoles often complicates regioselective functionalization and[3].

The building block 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde circumvents these challenges while providing a highly versatile platform for divergent synthesis.

• N-Ethyl Imidazole Core: The N1-ethyl substitution locks the tautomeric state, ensuring predictable reactivity and simplifying downstream purification[3].

• Oxolane (Tetrahydrofuran) Ring: Introduces sp³ character to the scaffold, enhancing aqueous solubility and providing conformational restriction to improve target binding affinity.

• C3-Carbaldehyde Handle: Serves as a highly electrophilic center for reductive aminations, Wittig olefinations, and aldol condensations, enabling the rapid generation of [4].

Divergent synthetic pathways utilizing the oxolane-3-carbaldehyde handle and imidazole core.

Experimental Workflows & Protocols

Protocol A: Reductive Amination for Secondary Amine Synthesis

This protocol describes the coupling of the carbaldehyde with primary amines to generate functionalized amine derivatives, frequently utilized in kinase inhibitor libraries.

Causality & Rationale: Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over NaBH₄ because it is a milder reducing agent. It selectively reduces the transient iminium ion without prematurely reducing the starting aldehyde to an unreactive alcohol. Dichloroethane (DCE) is utilized as the solvent to stabilize the polar iminium intermediate.

Step-by-Step Procedure:

• Imine Formation: Dissolve 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde (1.0 eq, 0.5 mmol) and the desired primary amine (1.1 eq) in anhydrous DCE (5 mL). Stir at room temperature for 2 hours.

  • Self-Validation Checkpoint: Monitor via TLC (DCM:MeOH 9:1). The complete disappearance of the UV-active aldehyde spot indicates successful imine formation.

• Hydride Reduction: Cool the reaction mixture to 0 °C. Add NaBH(OAc)₃ (1.5 eq) portion-wise over 10 minutes. If the amine is weakly nucleophilic (e.g., anilines), add glacial acetic acid (1.0 eq) to catalyze iminium formation.

• Maturation: Warm to room temperature and stir for 12 hours.

  • Self-Validation Checkpoint: LC-MS must confirm the mass of the desired product (M+H)⁺ and the absence of the aldehyde peak.

• Workup: Quench with saturated aqueous NaHCO₃ (5 mL) to neutralize acetic acid and destroy excess hydride. Extract with EtOAc (3 x 10 mL). The basic imidazole nitrogen ensures the product remains in the organic layer at pH 8. Wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via flash chromatography (Silica, gradient of 0-10% MeOH in DCM with 0.1% Et₃N). Note: Et₃N is critical to prevent the basic imidazole and secondary amine from streaking on the acidic silica gel.

Reductive amination workflow with integrated self-validating quality control checkpoints.

Protocol B: Aldol Condensation for Chalcone Mimics

Chalcone mimics containing imidazole rings are potent antimitotic agents that disrupt microtubule dynamics[1].

Causality & Rationale: Lithium hexamethyldisilazide (LiHMDS) is used to quantitatively generate the kinetic enolate of the partner ketone at -78 °C. This prevents unwanted self-condensation of the ketone and ensures a clean nucleophilic attack on the oxolane-carbaldehyde.

Step-by-Step Procedure:

• Enolate Generation: In a flame-dried flask under N₂, dissolve the aryl methyl ketone (1.0 eq) in anhydrous THF (3 mL). Cool to -78 °C. Add LiHMDS (1.0 M in THF, 1.1 eq) dropwise. Stir for 30 minutes.

• Electrophile Addition: Dissolve the oxolane-carbaldehyde (1.0 eq) in THF (2 mL) and add dropwise to the enolate solution at -78 °C.

• Reaction & Dehydration: Stir for 2 hours at -78 °C, then slowly warm to room temperature. To drive the dehydration of the intermediate β-hydroxy ketone to the α,β-unsaturated chalcone mimic, add p-toluenesulfonic acid (p-TsOH, 0.2 eq) and heat to 60 °C for 4 hours.

  • Self-Validation Checkpoint: ¹H NMR of the crude mixture must show the disappearance of the aldehyde proton (~9.6 ppm) and the appearance of two distinct alkene doublets (J ≈ 15-16 Hz), confirming the trans (E)-alkene geometry of the chalcone mimic.

• Workup: Quench with saturated NH₄Cl, extract with EtOAc, wash with brine, dry, and concentrate.

Quantitative Data & Expected Outcomes Summary

The following table summarizes the expected quantitative parameters and analytical markers for the primary functionalization pathways of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde.

Reaction Type	Key Reagents	Temp / Time	Expected Yield	Key Analytical Marker (¹H NMR / LC-MS)
Reductive Amination	NaBH(OAc)₃, DCE, AcOH	RT, 14 h	75 - 85%	Loss of ~9.6 ppm (CHO); New aliphatic multiplets
Aldol Condensation	LiHMDS, THF, p-TsOH	-78 °C to 60 °C, 6 h	60 - 70%	Alkene doublets (J ≈ 15 Hz) confirming E-isomer
C-H Arylation	Pd(OAc)₂, Ar-I, K₂CO₃	110 °C, 24 h	40 - 55%	Loss of C5-H imidazole singlet (~7.1 ppm)

References

• Title: A New Class of Cytotoxic Agents Targets Tubulin and Disrupts Microtubule Dynamics Source: National Institutes of Health (PMC) URL: [Link]

• Title: Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry Source: MDPI URL: [Link]

• Title: C2-Functionalization of 1-Substituted Imidazoles with Aldehydes and Electron-Deficient Acetylenes: A Novel Three-Component Reaction Source: ResearchGate URL: [Link]

• Title: Synthesis of imidazo-1,4-oxazinone derivatives and investigation of reaction mechanism Source: National Institutes of Health (PMC) URL: [Link]

Sources

• 1. A New Class of Cytotoxic Agents Targets Tubulin and Disrupts Microtubule Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry [mdpi.com]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Stability & Storage of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals handling 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde . Due to its unique structural motifs, this compound is highly susceptible to oxidative degradation. This document provides a deep dive into the mechanistic causality of its degradation, troubleshooting guides, and self-validating protocols to ensure absolute sample integrity during storage.

Structural Vulnerabilities & Mechanistic Causality

To prevent degradation, we must first understand the chemical causality. This molecule contains three distinct functional groups, two of which present severe oxidative liabilities:

• The Carbaldehyde Group (-CHO): Aldehydes are notoriously prone to 1[1]. Initiated by light or trace metals, hydrogen-atom abstraction generates an acyl radical. This radical reacts with molecular oxygen to form an acyl peroxy radical, which subsequently forms a peracid. The peracid reacts with another aldehyde equivalent (via a Baeyer-Villiger type mechanism) to yield two equivalents of carboxylic acid.

• The Oxolane (Tetrahydrofuran) Ring: Cyclic aliphatic ethers react readily with atmospheric oxygen to form 2[2] at the alpha-carbons (C2 and C5).

• The Imidazole Ring: While generally stable, the basic nitrogen atoms in the imidazole ring can coordinate with trace transition metals (e.g., Cu, Fe). These chelated metals act as potent catalysts for Fenton-like radical generation, drastically accelerating the autoxidation of both the aldehyde and the oxolane ring.

Radical-chain autoxidation pathways of the aldehyde and oxolane moieties.

Troubleshooting Guide: Identifying Degradation

Symptom / Observation	Mechanistic Cause	Recommended Action
Shift in HPLC Retention Time (New, more polar peak appearing before the main peak).	The aldehyde has oxidized into a carboxylic acid. Carboxylic acids interact less strongly with C18 reverse-phase columns under standard acidic mobile phases.	Discard the compromised aliquot. Ensure future aliquots are stored under strictly anaerobic conditions (Argon blanket).
Positive Peroxide Test Strip (>10 ppm).	Oxygen ingress has led to the formation of alpha-hydroperoxides on the oxolane ring.	Safety Hazard: Do not concentrate or subject to rotary evaporation. If levels exceed 100 ppm, dispose of immediately as hazardous waste[3].
Increased Viscosity or Precipitation	Polymerization or extensive hydrogen bonding driven by high concentrations of carboxylic acid and peracid degradants.	Sample is irreversibly degraded. Review trace-metal contamination in storage glassware.

Quantitative Data: Impact of Storage Conditions

The following table summarizes the causal relationship between storage parameters and the oxidative half-life of the compound.

Storage Temperature	Atmosphere	Light Exposure	Estimated Peroxide Formation	Aldehyde Integrity (Half-Life)
25°C (Room Temp)	Air	Ambient UV/Vis	Rapid (>50 ppm / month)	< 1 Week
4°C (Refrigerator)	Air	Dark	Moderate (10-20 ppm / month)	1 - 2 Months
-20°C (Freezer)	Nitrogen	Dark	Slow (<5 ppm / month)	6 - 12 Months
-80°C (Ultra-Low)	Argon	Dark	Negligible	> 2 Years (Optimal)

Standard Operating Procedure (SOP): Self-Validating Storage Workflow

To ensure absolute trustworthiness in your experimental data, do not rely on passive storage. Implement this self-validating, closed-loop protocol to prevent oxidation.

Rationale: We utilize Argon instead of Nitrogen because Argon is denser than air. It actively sinks to form a protective physical blanket over the compound, whereas Nitrogen rapidly diffuses and mixes with ambient oxygen during the capping process. Furthermore, 4[4] of radical propagation.

Step-by-Step Methodology:

• Pre-Storage Validation: Before aliquoting a newly synthesized or purchased batch, test a 1 µL fraction using a quantitative peroxide test strip. Validation Checkpoint: Peroxides must be <1 ppm.

• Glassware Passivation: Use only acid-washed, amber borosilicate glass vials. Causality: Acid washing removes trace transition metals that the imidazole ring might chelate, preventing metal-catalyzed Fenton reactions. Amber glass prevents UV-photoinitiation of the oxolane ring[3].

• Aliquoting: Dissolve the compound in a rigorously degassed, anhydrous, and peroxide-free solvent (if storing as a stock solution) or keep it neat. Aliquot into single-use volumes to prevent repeated freeze-thaw and oxygen exposure cycles.

• Argon Blanketing: Insert an Argon gas line (fitted with a sterile filter) into the vial, keeping the tip just above the sample surface. Purge gently for 30 seconds to displace all atmospheric oxygen.

• Sealing & Storage: Cap tightly with a PTFE-lined septum cap immediately while withdrawing the Argon line. Transfer immediately to a -80°C freezer.

• Post-Storage Validation: Upon retrieving an aliquot for an experiment, allow it to thaw completely to room temperature before opening the cap (prevents condensation of atmospheric moisture). Re-test for peroxides before use.

Frequently Asked Questions (FAQs)

Q: Can I add a stabilizer like BHT to prevent oxidation? A: Yes, but with caveats. Adding 250–400 ppm of Butylated hydroxytoluene (BHT) is an industry standard to 2[2]. However, if your downstream application involves sensitive biological assays or mass spectrometry, BHT may introduce unwanted artifacts or ion suppression. For pure APIs, physical barriers (Argon, -80°C) are preferred over chemical additives.

Q: I accidentally left my sample on the benchtop overnight. Is it still good? A: It is highly compromised. The combination of ambient light, room temperature, and potential oxygen ingress will have initiated the radical chain reaction. You must run an HPLC-UV/MS to check for the carboxylic acid derivative and use a peroxide test strip to check for oxolane hydroperoxides.

Q: Why is rotary evaporation dangerous if my sample has oxidized? A: If the oxolane ring has oxidized to form hydroperoxides, these5[5]. During rotary evaporation, you are selectively removing the solvent/volatile components, thereby concentrating the explosive peroxides into a highly shock-sensitive residue[3].

References

• Tetrahydrofuran (THF) Storage and Handling | BASF / ymaws.com | 2

• Peroxide-Forming Chemicals | Stephen F. Austin State University (SFA) | 5

• Radical-chain mechanism for aldehyde autoxidation | ResearchGate | 1

• Peroxide forming chemicals - Standard Operating Procedures | Department of Biology, University of York | 3

• Technical Support Center: Strategies to Prevent Oxidation of Fatty Aldehydes | Benchchem |4

Sources

• 1. researchgate.net [researchgate.net]
• 2. cdn.ymaws.com [cdn.ymaws.com]
• 3. Peroxide forming chemicals - Department of Biology, University of York [york.ac.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sfasu.edu [sfasu.edu]

Technical Support Center: Resolving Common Impurities in 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde Samples

Welcome to the technical support center for 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to effectively identify, troubleshoot, and resolve common purity issues encountered during the synthesis, purification, and storage of this compound. By understanding the potential sources of impurities, you can ensure the integrity and reliability of your experimental results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common questions and challenges in a practical, question-and-answer format, providing in-depth explanations and actionable protocols.

Part 1: Synthesis-Related Impurities

Question 1: I've just completed the synthesis of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde and my initial analysis shows several unexpected peaks. What are the likely synthesis-related impurities?

Answer:

Impurities arising from the synthesis are common and can originate from starting materials, by-products, or side reactions. A plausible synthetic route for 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde can be a multi-step process, and understanding this process is key to identifying potential impurities.

A likely synthetic pathway involves the reaction of 1-ethyl-1H-imidazole with a suitable oxolane precursor. For instance, a common method for creating substituted imidazoles involves the condensation of a dicarbonyl compound with an aldehyde and ammonia or a primary amine.[1]

Potential Synthesis-Related Impurities:

• Unreacted Starting Materials: The most common impurities are residual starting materials. In a potential synthesis, this could include unreacted 1-ethyl-1H-imidazole or the oxolane precursor.

• Isomeric By-products: Depending on the reaction conditions, isomers of the final product may form. For instance, if the synthesis involves the alkylation of an imidazole ring, substitution at different nitrogen atoms can lead to isomeric impurities.[2][3]

• Over-alkylation Products: If ethylating agents are used in excess or under forcing conditions, unintended ethylation at other reactive sites on the molecule could occur.

• Side-Reaction Products: The aldehyde functional group is susceptible to various side reactions. For example, it can undergo self-condensation (aldol reaction) or react with other nucleophiles present in the reaction mixture.

• Reagent-Derived Impurities: Impurities can also be introduced from the reagents and solvents used in the synthesis. For example, if a base like sodium hydride (NaH) is used for deprotonation, residual mineral oil from the NaH dispersion can contaminate the product.[4]

Troubleshooting Workflow for Synthesis-Related Impurities:

Caption: Workflow for identifying and resolving synthesis-related impurities.

Part 2: Degradation-Related Impurities

Question 2: My sample of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde, which was initially pure, now shows new impurity peaks after storage. What are the likely degradation pathways?

Answer:

Degradation of your compound can occur due to exposure to environmental factors such as air, light, moisture, and elevated temperatures. The functional groups in 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde make it susceptible to specific degradation pathways.

Common Degradation Pathways:

• Oxidation: The aldehyde group is highly susceptible to oxidation, which can convert it to the corresponding carboxylic acid. This is a very common degradation pathway for aldehydes and can be accelerated by exposure to air (autoxidation). The imidazole ring itself can also be prone to oxidation under certain conditions.

• Hydrolysis: The oxolane ring, being a cyclic ether, is generally stable but can undergo acid-catalyzed hydrolysis to open the ring, especially at elevated temperatures.

• Photodegradation: Imidazole-containing compounds can be sensitive to light, particularly UV radiation.[5] Exposure to light can lead to complex degradation pathways, including ring cleavage and polymerization.

• Polymerization/Condensation: Aldehydes can undergo self-condensation or polymerization, especially in the presence of acidic or basic catalysts.

To proactively identify potential degradation products, a forced degradation study is highly recommended. This involves subjecting the compound to stress conditions to accelerate degradation.

Forced Degradation Study Protocol:

Stress Condition	Protocol	Potential Degradation Product
Acid Hydrolysis	Dissolve the compound in 0.1 M HCl and heat at 60°C for 24 hours.	Ring-opened oxolane derivatives
Base Hydrolysis	Dissolve the compound in 0.1 M NaOH and heat at 60°C for 24 hours.	Products of aldol condensation
Oxidation	Treat a solution of the compound with 3% hydrogen peroxide at room temperature for 24 hours.	Carboxylic acid derivative
Thermal Degradation	Heat the solid compound at 80°C for 48 hours.	Various decomposition products
Photodegradation	Expose a solution of the compound to a UV lamp (254 nm) for 24 hours.	Complex mixture of photoproducts

Data Presentation: Example Forced Degradation Results (HPLC)

Stress Condition	Main Peak Area (%)	Major Degradant Peak Area (%)
Control (t=0)	99.8	<0.1
Acid Hydrolysis	92.5	5.2 (at RRT 0.8)
Base Hydrolysis	85.1	10.3 (at RRT 1.2)
Oxidation	78.9	18.6 (at RRT 0.9)
Thermal	98.7	0.5 (at RRT 1.1)
Photodegradation	65.4	Multiple peaks >1%

RRT = Relative Retention Time

Part 3: Purification and Analytical Troubleshooting

Question 3: I am struggling to purify my crude 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde. What are the recommended purification strategies?

Answer:

The choice of purification method depends on the nature of the impurities present. A multi-step approach is often the most effective.

Recommended Purification Workflow:

Caption: A typical purification workflow for organic compounds.

Experimental Protocols:

1. Liquid-Liquid Extraction:

• Objective: To remove highly polar or acidic/basic impurities.

• Procedure:

  • Dissolve the crude product in an organic solvent like ethyl acetate or dichloromethane.

  • Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (to remove acidic impurities) and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

2. Column Chromatography:

• Objective: To separate the target compound from impurities with different polarities.[6]

• Stationary Phase: Silica gel is a good starting point.

• Mobile Phase: A gradient of ethyl acetate in hexanes is a common choice. Start with a low polarity eluent (e.g., 10% ethyl acetate in hexanes) and gradually increase the polarity.

• Monitoring: Use Thin Layer Chromatography (TLC) to monitor the separation and identify the fractions containing the pure product.

3. Recrystallization:

• Objective: To obtain a highly pure crystalline product.[7]

• Procedure:

  • Dissolve the partially purified product in a minimum amount of a hot solvent in which the compound has high solubility at elevated temperatures and low solubility at room temperature (e.g., ethanol, isopropanol, or a mixture of solvents).

  • Allow the solution to cool slowly to induce crystallization.

  • Collect the crystals by filtration and wash with a small amount of cold solvent.

Question 4: I am observing poor peak shape (tailing) for my compound during reverse-phase HPLC analysis. What could be the cause and how can I fix it?

Answer:

Peak tailing in reverse-phase HPLC for imidazole-containing compounds is a common issue, often caused by interactions between the basic imidazole nitrogen and residual silanol groups on the silica-based stationary phase.

Troubleshooting Poor Peak Shape:

Cause	Explanation	Solution
Silanol Interactions	The basic nitrogen of the imidazole ring interacts with acidic silanol groups on the C18 column, leading to peak tailing.	* Lower Mobile Phase pH: Use a mobile phase with a pH of 2.5-3.5 to protonate the silanol groups and minimize these interactions.

• Use a Base-Deactivated Column: Employ a column specifically designed for the analysis of basic compounds. | | Metal Chelation | The imidazole ring can chelate with trace metal ions in the HPLC system or on the column, causing peak tailing. | * Add a Chelating Agent: Add a small amount of a chelating agent like EDTA to the mobile phase. | | Sample Overload | Injecting too much sample can lead to peak distortion. | * Reduce Injection Volume: Decrease the amount of sample injected onto the column. |

References

• Orhan, E., Kose, M., Alkan, D., & Öztürk, L. (2019). Synthesis and Characterization of Some New 4-Methyl-5-Imidazole Carbaldehyde Derivatives. Journal of the Turkish Chemical Society, Section A: Chemistry, 6(3), 373-382. [Link]

• Orhan, E., Kose, M., Alkan, D., & Öztürk, L. (2019). Synthesis and Characterization of Some New 4-Methyl-5-Imidazole Carbaldehyde Derivatives. ResearchGate. [Link]

• Design, synthesis, and biological evaluation of novel 3-oxo-2,3-dihydropyridazine derivatives as interleukin-2-inducible T-cell kinase (ITK) inhibitors. PMC. (2025, December 3). [Link]

• 1H-Imidazole-2-carboxaldehyde. Organic Syntheses Procedure. (n.d.). [Link]

• Forced degradation studies on agents of therapeutic interest. Sciforum. (n.d.). [Link]

• ChemInform Abstract: Synthesis and Antioxidant Activities of 2-Oxo-quinoline-3-carbaldehyde Schiff-Base Derivatives. ResearchGate. (n.d.). [Link]

• Ganta, R. K., et al. (2013). Multi component, one-pot synthesis of (1-(4-(1H-imidazol-1-yl) phenyl)-1, 2- dihydronaptho[1. Der Pharma Chemica, 5(5), 77-81. [Link]

• Synthesis and Biological Evaluation of Novel Imidazolone - Thiabendazole-Based Metal Complexes. Impactfactor. (2024, August 31). [Link]

• Holm, R., & Elder, D. P. (2016). Analytical advances in pharmaceutical impurity profiling. European Journal of Pharmaceutical Sciences, 87, 118–135. [Link]

• Hernández Romero, D., Torres Heredia, V. E., & G, O. (2014). Synthesis of Imidazole Derivatives and Their Biological Activities. ResearchGate. [Link]

• Novel Analytical Techniques used in Identification and Isolation of Impurities in Pharmaceuticals an Overview. ResearchGate. (n.d.). [Link]

• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Biotech Spain. (2025, September 22). [Link]

• Patel, N. N., & Kothari, C. S. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry, 6(1), 84-94. [Link]

• Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Open Access Journals - Research and Reviews. (2021, October 20). [Link]

• Salman, A. S., Abdel-Aziem, A., & Alkubbat, M. J. (2015). Design, Synthesis of Some New Thio-Substituted Imidazole and Their Biological Activity. American Journal of Organic Chemistry, 5(2), 57-72. [Link]

• Purification of common solvents. Longchang Chemical. (2024, August 28). [Link]

• The Effects of Different Thiol-Containing Compounds on the Degradation of Sulforaphene. MDPI. (2024, September 12). [Link]

• Banerjee, S., et al. (2015). Routes of synthesis and biological significances of Imidazole derivatives: Review. World Journal of Pharmaceutical Sciences, 3(8), 1668-1681. [Link]

• Khan, H., & Ali, J. (2016). Identification of Impurities and Degradation Products in Pharmaceutical Products- Role of Hyphenated Techniques. International Journal of Pharmaceutical Sciences and Drug Research, 8(3), 133-140. [Link]

• Photochemistry of Imidazole-2-carbaldehyde in Droplets as a Potential Source of H2O2 and Its Oxidation of SO2. ACS Publications. (2024, June 12). [Link]

• Microwave assisted, sequential two-step, one-pot synthesis of novel imidazo[1,2-a] pyrimidine containing tri/tetrasubstituted im. Semantic Scholar. (2020, November 26). [Link]

• Synthesis of Novel 1-Oxo-2,3,4-trisubstituted Tetrahydroisoquinoline Derivatives, Bearing Other Heterocyclic Moieties and Comparative Preliminary Study of Anti-Coronavirus Activity of Selected Compounds. MDPI. (2023, February 3). [Link]

• Hansen, J., & Bundgaard, H. (2003). Kinetics of degradation of 4-imidazolidinone prodrug types obtained from reacting prilocaine with formaldehyde and acetaldehyde. International Journal of Pharmaceutics, 262(1-2), 115-125. [Link]

Sources

• 1. wjpsonline.com [wjpsonline.com]
• 2. researchgate.net [researchgate.net]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. derpharmachemica.com [derpharmachemica.com]

Optimizing temperature conditions for 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde reactions

Welcome to the Technical Support Center for optimizing reactions involving 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde . As a bifunctional heterocyclic building block, this molecule presents unique synthetic challenges. The basicity of the 1-ethylimidazole ring combined with the lability of the alpha-chiral center on the oxolane ring demands rigorous thermal control.

This guide provides field-proven troubleshooting diagnostics, mechanistic insights, and self-validating protocols to ensure high-yielding, stereochemically pure transformations.

Diagnostic Troubleshooting Guides

Issue 1: Loss of Stereochemical Integrity (C3 Epimerization)

• Symptom: Drastic reduction in enantiomeric excess (ee) or scrambling of the cis/trans diastereomeric ratio (dr) during the reaction.

• Causality (Root Cause): The oxolane ring contains adjacent stereocenters at C2 and C3. The alpha-proton at C3 is highly acidic. At temperatures exceeding 40 °C, the basic nitrogen of the 1-ethylimidazole moiety acts as an internal base, auto-catalyzing enolization.[1].

• Resolution: Maintain reaction temperatures strictly below 25 °C. If a base is required for your workflow, avoid strong inorganic bases and opt for sterically hindered organic bases (e.g., DIPEA) at 0 °C.

Issue 2: Over-Reduction in Reductive Amination

• Symptom: Isolation of 2-(1-ethyl-1H-imidazol-2-yl)oxolane-3-yl)methanol (the primary alcohol) instead of the desired amine.

• Causality (Root Cause): Using aggressive reducing agents like NaBH₄ at room temperature leads to the direct reduction of the unreacted aldehyde before the slower imine-formation step is complete.

• Resolution: Utilize Sodium Triacetoxyborohydride (STAB / NaBH(OAc)₃).[2], as it is mild enough to tolerate the aldehyde at 0 °C to 25 °C while selectively reducing the transient imine.

Issue 3: Poor Selectivity & Yield in Wittig Olefination

• Symptom: Low E/Z selectivity, unreacted starting material, or decomposition of the ylide.

• Causality (Root Cause): Standard Wittig olefination of alpha-substituted aldehydes often leads to [3]. Furthermore, if n-BuLi is used to generate the ylide, the lithium cations can coordinate with the imidazole nitrogen, disrupting the highly ordered oxaphosphetane transition state.

• Resolution: [4] to lock the transition state and prevent heteroatom coordination.

Temperature Optimization Matrix

To prevent degradation, temperature parameters must be mapped precisely to the desired reaction class.

Temperature Range	Reaction Class	Primary Risk / Observation	Mechanistic Consequence
-78 °C to 0 °C	Wittig Olefination	Sluggish kinetics if warmed too rapidly.	Preserves C3 chirality; stabilizes non-stabilized ylides; prevents imidazole coordination.
0 °C to 25 °C	Reductive Amination	Imine formation may stall without desiccant.	Prevents over-reduction of the aldehyde; avoids thermal oxolane ring-opening.
40 °C to 60 °C	General Heating	Loss of diastereomeric purity (dr).	Imidazole auto-catalyzes enolization at the C3 alpha-proton, scrambling stereocenters.
> 80 °C	Harsh Conditions	Complete degradation / black tar formation.	Oxolane ring cleavage; uncontrolled aldol self-condensation of the aldehyde.

Validated Experimental Protocols

The following protocols are designed as self-validating systems , meaning they contain built-in physical or analytical checkpoints to guarantee the reaction is proceeding correctly before moving to the next step.

Protocol A: Low-Temperature Reductive Amination

Objective: Synthesize secondary/tertiary amines without C3 epimerization or aldehyde over-reduction.

• Imine Formation (Validation Step): Dissolve 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde (1.0 eq) and the target amine (1.05 eq) in anhydrous THF at 0 °C. Add 3Å molecular sieves. Stir for 2 hours.

  • Self-Validation Check: Remove a 10 µL aliquot, quench in CDCl₃, and analyze via ¹H-NMR. Proceed only when the distinct aldehyde proton signal (~9.5 ppm) has completely disappeared and the imine signal (~8.2 ppm) has appeared.

• Selective Reduction: Add NaBH(OAc)₃ (1.5 eq) portion-wise at 0 °C. Maintain the reaction strictly between 0 °C and 25 °C for 4 hours.

• Quench & Isolate: Quench carefully with saturated aqueous NaHCO₃ (gas evolution will occur). Extract with EtOAc, wash with brine, and dry over Na₂SO₄.

Protocol B: Lithium Salt-Free Wittig Olefination

Objective: Achieve high Z-selectivity (for non-stabilized ylides) while preventing imidazole-lithium coordination.

• Ylide Generation (Validation Step): Suspend the phosphonium salt (1.2 eq) in anhydrous THF at -78 °C. Add NaHMDS (1.2 eq, 1M in THF) dropwise.

  • Self-Validation Check: The cloudy suspension will transition to a bright, homogeneous yellow/orange solution. This optical change confirms successful ylide generation without lithium-induced aggregation.

• Aldehyde Addition: Add the aldehyde (1.0 eq, dissolved in minimal THF) dropwise at -78 °C. Maintain this temperature for exactly 1 hour to lock the oxaphosphetane transition state.

• Warming & Quench (Validation Step): Slowly warm the reaction to 0 °C over 2 hours. Quench with saturated NH₄Cl.

  • Self-Validation Check: The fading of the bright ylide color to a pale yellow/white suspension (precipitated triphenylphosphine oxide) indicates successful olefination.

Mechanistic Pathway Visualization

The following diagram illustrates the critical divergence between optimal thermal control and thermal stress pathways.

Figure 1: Temperature-dependent reaction pathways and degradation mechanisms.

Frequently Asked Questions (FAQs)

Q: Why does my reaction mixture turn dark brown when heated above 60 °C? A: The oxolane ring is susceptible to thermal cleavage when subjected to Lewis acidic conditions or prolonged heating. Concurrently, the unhindered aldehyde undergoes rapid aldol self-condensation, leading to polymeric "tar" (the dark brown color). Strict temperature control (<25 °C) prevents this degradation cascade.

Q: Can I use NaBH₄ instead of NaBH(OAc)₃ for the reductive amination to save costs? A: This is highly discouraged. NaBH₄ is too aggressive and will directly reduce your starting material to the corresponding alcohol before the imine can fully form. The minor cost saved on reagents will be entirely lost in poor yields and difficult chromatographic separations.

Q: My Wittig reaction yields a 1:1 mixture of E/Z isomers. How can I improve selectivity? A: The basic imidazole nitrogen is likely coordinating with lithium salts if you used n-BuLi to generate your ylide. This coordination disrupts the highly ordered oxaphosphetane transition state. Switch to a sodium-based base (e.g., NaHMDS) and ensure the addition occurs strictly at -78 °C.

Q: Why is my aldehyde degrading during storage? A: Like many heterocyclic aldehydes, this compound is prone to autoxidation, converting the aldehyde into a carboxylic acid over time. It must be stored neat, under an argon atmosphere, at -20 °C.

References

• Abdel-Magid, A. F., & Mehrman, S. J. (2006). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Organic Process Research & Development.[Link]

• Byrne, P. A., & Gilheany, D. G. (2012). Unequivocal Experimental Evidence for a Unified Lithium Salt-Free Wittig Reaction Mechanism for All Phosphonium Ylide Types. Journal of the American Chemical Society.[Link]

• Hoover, J. M., et al. (2016). KetoABNO/NOx Co-Catalytic Aerobic Oxidation of Aldehydes to Carboxylic Acids and Access to α-Chiral Carboxylic Acids via Sequential Asymmetric Hydroformylation/Oxidation. Journal of the American Chemical Society.[Link]

• Giacomelli, G., et al. (2016). Synthesis of Chiral, Enantiopure Allylic Amines by the Julia Olefination of α-Amino Esters. Molecules.[Link]

Sources

• 1. KetoABNO/NOx Co-Catalytic Aerobic Oxidation of Aldehydes to Carboxylic Acids and Access to α-Chiral Carboxylic Acids via Sequential Asymmetric Hydroformylation/Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Degradation of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde in Aqueous Media

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals working with 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde . This molecule presents unique formulation challenges due to the combined presence of a highly reactive aliphatic aldehyde, a stereochemically sensitive oxolane ring, and an oxidation-prone N-ethyl imidazole moiety.

Below, you will find a mechanistic breakdown of its degradation pathways, troubleshooting FAQs, quantitative stability data, and self-validating experimental protocols to ensure the integrity of your assays.

Mechanistic Overview of Aqueous Degradation

Before troubleshooting, it is critical to understand how and why this compound degrades. The molecule is attacked on three fronts in aqueous media:

• The Aldehyde Group: Highly susceptible to nucleophilic attack by water, forming a geminal diol.

• The C3-Oxolane Position: The proton alpha to the aldehyde is acidic, leading to base-catalyzed enolization and subsequent epimerization.

• The Imidazole Ring: Acts as a photosensitizer and is vulnerable to reactive oxygen species (ROS) and base-mediated autoxidation.

Fig 1: Primary aqueous degradation pathways of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde.

Troubleshooting FAQs

Q1: Why does the concentration of my compound rapidly decrease when dissolved in standard PBS (pH 7.4)? A1: Degradation at physiological pH is driven by two parallel pathways. First, the aldehyde group undergoes reversible nucleophilic addition with water to form a geminal diol (hydrate) 1[2]. While this hydration is an equilibrium process, it makes the molecule structurally vulnerable to further irreversible degradation3[3]. Second, the imidazole ring is prone to base-mediated autoxidation, generating reactive oxygen species (ROS) that accelerate the irreversible oxidation of the aldehyde into a carboxylic acid 4[4].

Q2: I observed a second peak with the exact same mass (isobaric) in my LC-MS chromatogram. What is happening? A2: This indicates epimerization at the C3 position of the oxolane ring. The proton alpha to the carbaldehyde group is highly acidic due to the electron-withdrawing nature of the adjacent carbonyl and the inductive effect of the oxolane oxygen. In aqueous buffers (especially at pH > 7), base-catalyzed enolization occurs. When the enolate tautomerizes back to the aldehyde, it forms a mixture of diastereomers (epimers), which have identical masses but different chromatographic retention times.

Q3: How does light exposure affect the stability of this compound? A3: Imidazole moieties are known photosensitizers. Upon exposure to UV or strong ambient light, they generate ROS, leading to rapid photo-oxidation of the imidazole ring itself and accelerating the oxidation of the aldehyde 5[5]. Protecting solutions from light is a mandatory requirement for this compound.

Quantitative Stability Profile

The table below summarizes the expected degradation kinetics of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde under various aqueous conditions. This data allows you to select the optimal buffer system for your specific experimental timeframe.

Buffer System	pH	Temp (°C)	Light Condition	Primary Degradation Pathway	Estimated Half-Life (t½)
PBS (Standard)	7.4	37	Ambient	Epimerization & Oxidation	< 4 hours
PBS + 1mM EDTA	7.4	37	Dark	Epimerization	~ 12 hours
Acetate Buffer	5.5	25	Dark	Hydration (Reversible)	> 72 hours
Ammonium Formate	8.5	37	Ambient	Base-catalyzed Oxidation	< 1 hour
0.1% TFA in H₂O	2.0	25	Dark	Acid-catalyzed Hydration	~ 24 hours

Experimental Protocols

Protocol 1: Preparation of Stabilized Aqueous Stock Solutions

Objective: To formulate a stock solution that suppresses auto-oxidation, epimerization, and photo-degradation for reliable in vitro testing.

• Buffer Selection & pH Adjustment: Select a mildly acidic buffer (e.g., 50 mM Sodium Acetate) and adjust the pH to 5.5 – 6.0.

  • Causality: This specific pH window minimizes base-catalyzed enolization (epimerization) and imidazole autoxidation, while avoiding the extreme acid-catalyzed hydration seen at pH < 3.

• Deoxygenation: Sparge the buffer with high-purity Argon gas for at least 15 minutes prior to compound addition.

  • Causality: Displacing dissolved oxygen neutralizes the primary auto-oxidation pathway that converts the aldehyde into an inactive carboxylic acid.

• Chelator Addition: Add EDTA to a final concentration of 1 mM.

  • Causality: Standard laboratory water and buffer salts contain trace transition metals (e.g., Cu²⁺, Fe³⁺). These metals act as single-electron transfer catalysts that initiate radical oxidation. EDTA sequesters these metals, halting the catalytic cycle.

• Dissolution & Storage: Dissolve the compound in the prepared buffer using an amber glass vial. Store aliquots at -80°C.

  • Causality: Amber glass blocks UV/Vis light, preventing the imidazole ring from acting as a photosensitizer and generating ROS.

Protocol 2: LC-MS Forced Degradation Profiling (Self-Validating System)

Objective: To map the degradation landscape of your specific batch and validate the analytical method.

• System Validation (Internal Standard Spiking): Before adding the test compound, spike your buffer matrix with a highly stable, structurally distinct internal standard (e.g., Caffeine, 10 µM).

  • Trustworthiness Check: If the internal standard's peak area fluctuates by >5% across time points, your LC-MS system (e.g., ionization efficiency, detector response) is compromised. Do not proceed with data analysis until the system is stabilized.

• Sample Preparation: Prepare 100 µM solutions of the compound in three conditions: pH 2.0 (0.1% TFA), pH 7.4 (PBS), and pH 10.0 (Carbonate).

• Stress Application:

  • Thermal/pH Stress: Incubate at 37°C in the dark.

  • Oxidative Stress: Add 0.1% H₂O₂ to a pH 7.4 sample.

  • Photolytic Stress: Expose a pH 7.4 sample to intense ambient light (1.2 million lux hours).

• Quenching & Analysis: At t=0, 1h, 4h, and 24h, quench a 50 µL aliquot by adding 50 µL of ice-cold Acetonitrile containing 0.1% Formic Acid. Analyze immediately via LC-MS.

• Data Interpretation: Look for specific mass shifts:

  • +18 Da: Indicates geminal diol formation (hydration).

  • +16 Da: Indicates oxidation to the carboxylic acid or imidazole N-oxide.

  • Isobaric (Same Mass, New RT): Indicates C3-epimerization.

References

• Title: 12.8: Reactions of Aldehydes and Ketones with Water Source: Chemistry LibreTexts URL: [Link]

• Title: Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir Source: PubMed (Journal of Pharmaceutical Sciences) URL: [Link]

• Title: Mechanism of Water-Enhanced Volatile Aldehyde Release in Oil Fumes from Thermal Oxidation of Oleic Acid Source: MDPI (Foods) URL: [Link]

Sources

• 1. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. mdpi.com [mdpi.com]
• 4. Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Steric Hindrance in 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter troubleshooting requests regarding highly functionalized oxolane (tetrahydrofuran) scaffolds. The compound 2-(1-ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde presents a classic vicinal steric clash: the bulky 1-ethylimidazole moiety at C2 severely restricts the conformational freedom and accessibility of the adjacent C3 carbaldehyde.

This guide provides causal explanations, self-validating protocols, and troubleshooting steps to bypass these steric barriers during nucleophilic additions, olefinations, and functional group interconversions.

Section 1: Diagnostic FAQs – Understanding the Steric Barrier

Q1: Why do standard nucleophilic additions (e.g., Grignard, Wittig) to the C3 carbaldehyde fail or return unreacted starting material? A: The failure is rooted in the blockage of the Bürgi–Dunitz trajectory (the optimal ~107° angle of attack relative to the C=O bond) [1]. In the cis-configuration, the 1-ethylimidazole group at C2 and the aldehyde at C3 reside on the same face of the oxolane ring. The rotational sweep of the N-ethyl group physically shields the carbonyl carbon. Furthermore, the lone pairs on the oxolane oxygen and the imidazole nitrogen can create unfavorable electronic repulsions with incoming electron-rich nucleophiles if the conformation is not locked [2].

Q2: My NMR data suggests I have a mixture of cis and trans isomers. How does this affect reactivity, and can I control it? A: The trans isomer is thermodynamically favored due to reduced 1,3-diaxial-like strain and vicinal steric repulsion [3]. If your reaction is stalling, it is highly probable the cis isomer is acting as a kinetic dead-end. Because the alpha-proton at C3 (adjacent to the aldehyde) is acidic, you can deliberately epimerize the cis isomer to the trans isomer using mild base catalysis prior to your main reaction.

Section 2: Strategic Workarounds & Reagent Selection

Q3: How can I force a nucleophilic addition if epimerization to the trans isomer is not enough? A: You must utilize Lewis acid catalysis. A bidentate Lewis acid (such as MgBr₂·OEt₂ or TiCl₄) can coordinate simultaneously to the oxolane oxygen and the carbonyl oxygen. This coordination accomplishes two critical objectives:

• It locks the molecule into a rigid, predictable conformation, preventing the ethyl group from sweeping across the aldehyde face [4].

• It strongly polarizes the C=O bond, lowering the activation energy for nucleophilic attack, effectively overriding the steric penalty [5].

Q4: My Wittig olefination yields are below 15%. What is the best alternative for this hindered scaffold? A: The standard Wittig reaction involves a bulky triphenylphosphonium ylide, which struggles to form the initial oxaphosphetane intermediate in sterically congested environments. Switch to a Horner-Wadsworth-Emmons (HWE) reaction. HWE utilizes phosphonate carbanions, which are significantly less sterically demanding and highly nucleophilic, making them superior for hindered aldehydes [6].

Table 1: Comparative Reactivity of Olefination Strategies on Hindered Oxolane-3-carbaldehydes

Reaction Type	Reagent Steric Bulk	Typical Yield (%)	E/Z Selectivity	Reaction Conditions
Standard Wittig	High (Ph₃P=CHR)	< 15%	Variable	THF, -78 °C to RT
Schlosser Modification	High	10 - 20%	High (E)	THF, PhLi, -78 °C
HWE Reaction	Low ((EtO)₂P(O)CH⁻R)	75 - 85%	High (E)	THF, NaH, 0 °C to RT
Peterson Olefination	Moderate (TMS-CH⁻R)	40 - 50%	Moderate	THF, LDA, -78 °C

Section 3: Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed with built-in validation steps.

Protocol A: Base-Catalyzed Epimerization to the trans-Isomer

Causality: Triethylamine or DBU deprotonates the C3 alpha-proton, forming an enolate intermediate. Reprotonation occurs preferentially from the less hindered face, placing the bulky aldehyde group in the thermodynamically stable trans position relative to the C2 imidazole group.

• Dissolution: Dissolve 1.0 mmol of the cis/trans mixture of 2-(1-ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde in 10 mL of anhydrous dichloromethane (DCM).

• Base Addition: Add 0.2 equivalents (0.2 mmol) of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) dropwise at room temperature.

• Equilibration: Stir the reaction under an inert argon atmosphere for 12 hours.

  • Self-Validation Step: Take a 0.1 mL aliquot, concentrate, and run a crude ¹H-NMR. Monitor the aldehyde proton peak; the trans isomer typically exhibits a smaller coupling constant (J ~ 1-2 Hz) with the C2 proton compared to the cis isomer (J ~ 4-6 Hz) [7].

• Quenching & Workup: Quench with saturated aqueous NH₄Cl (5 mL). Extract with DCM (3 x 10 mL), dry over Na₂SO₄, and concentrate in vacuo.

Protocol B: MgBr₂-Mediated Grignard Addition (Overcoming Steric Shielding)

Causality: MgBr₂ acts as a bidentate chelator, locking the oxolane and aldehyde oxygens in a rigid arrangement, exposing a single face for nucleophilic attack while polarizing the carbonyl.

• Chelation: In a flame-dried flask, suspend 1.2 mmol of anhydrous MgBr₂·OEt₂ in 5 mL of anhydrous THF at 0 °C. Add a solution of the trans-aldehyde (1.0 mmol in 2 mL THF) dropwise.

• Activation: Stir at 0 °C for 30 minutes to ensure complete complexation.

  • Self-Validation Step: The solution will typically turn slightly yellow and become homogeneous, indicating successful Lewis acid-base complex formation.

• Nucleophilic Attack: Slowly add 1.5 mmol of the desired Grignard reagent (e.g., RMgBr) dropwise via syringe. Maintain the temperature at 0 °C for 1 hour, then allow it to warm to room temperature.

• Quenching: Carefully quench with saturated aqueous NH₄Cl at 0 °C. Extract with ethyl acetate, wash with brine, dry over MgSO₄, and purify via flash chromatography.

Section 4: Visualizing the Workflows

Mechanistic pathway of MgBr₂-mediated Lewis acid activation to overcome steric hindrance.

Decision tree for troubleshooting steric hindrance in substituted oxolane-3-carbaldehydes.

References

• Title: Nucleophilic addition | OpenOChem Learn Source: openochem.org URL: [Link]

• Title: Nucleophilic Addition to Carbonyl Groups - Chemistry Steps Source: chemistrysteps.com URL: [Link]

• Title: Design of Substituted Tetrahydrofuran Derivatives for HIV-1 Protease Inhibitors Source: osti.gov URL: [Link]

• Title: Catalytic Enantioselective Addition of Allylic Organometallic Reagents to Aldehydes and Ketones Source: acs.org (Chemical Reviews) URL: [Link]

• Title: Lewis base activation of Lewis acids: catalytic, enantioselective addition of silyl ketene acetals to aldehydes Source: nih.gov (PubMed) URL: [Link]

• Title: Tetrahydrofuran synthesis Source: organic-chemistry.org URL: [Link]

Flash chromatography solvent gradients for purifying 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing the exact challenge you are experiencing: purifying 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde .

This molecule presents a "dual-threat" chromatographic challenge. You must simultaneously manage a highly basic, tailing-prone imidazole ring and a reactive, degradation-prone carbaldehyde (aldehyde) group. This guide synthesizes field-proven methodologies, explaining the structural causality behind every solvent choice to ensure your purification protocols are robust, reproducible, and self-validating.

Molecular Analysis & Method Development Workflow

To design an effective purification strategy, we must first analyze the structural causality of the molecule's behavior on a stationary phase:

• The Imidazole Core (pKa ~7.0): The basic nitrogen acts as a strong hydrogen-bond acceptor. On standard bare silica gel, it interacts aggressively with acidic silanol groups (Si-OH), causing severe peak tailing, irreversible adsorption, and poor mass recovery[1].

• The Oxolane-3-carbaldehyde Moiety: The aldehyde group is highly electrophilic. If exposed to primary alcohols (like methanol) in the presence of an acid catalyst (like bare silica), it rapidly undergoes nucleophilic addition to form hemiacetals and acetals, destroying your yield.

Decision tree for selecting flash chromatography conditions.

Quantitative Solvent System Analysis

Choosing the right solvent gradient requires balancing elution strength (ε°) with chemical compatibility. The table below summarizes the quantitative parameters and expected outcomes for various solvent systems.

Table 1: Flash Chromatography Solvent Gradients and System Suitability

Stationary Phase	Solvent A	Solvent B	Modifier	Elution Strength (ε°)	Imidazole Tailing	Aldehyde Stability
Bare Silica (NP)	Hexane	EtOAc	None	0.01 - 0.58	Severe (Irreversible)	Good
Bare Silica (NP)	Hexane	EtOAc	1% TEA	0.01 - 0.58	Minimal	Good
Bare Silica (NP)	DCM	MeOH	1% NH4OH	0.32 - 0.73	Minimal	Poor (Acetalization)
C18 (RP)	Water	MeCN	0.1% TFA	N/A (Gradient)	Minimal (Elutes in void)	Good
C18 (RP)	Water	MeCN	0.1% NH4OH	N/A (Gradient)	Minimal (Retained)	Good

Troubleshooting & FAQs

Q1: Why does my compound streak across the entire TLC plate and tail severely during normal-phase flash chromatography? A1: This is a classic acid-base interaction. The basic nitrogen of the imidazole ring strongly interacts with the acidic silanol groups on standard bare silica gel via ion-exchange and hydrogen bonding[1]. Solution: You must mask the silanols. Add 1% to 3% Triethylamine (TEA) to your mobile phase. TEA acts as a sacrificial base, competitively binding to the acidic sites on the silica, allowing your imidazole derivative to elute in a tight, symmetrical band[2].

Q2: I used a Dichloromethane (DCM) / Methanol (MeOH) gradient to elute the compound, but NMR shows a mixture of products. What happened? A2: You have inadvertently synthesized an artifact. The molecule contains a reactive carbaldehyde group. When exposed to primary alcohols (MeOH) in the presence of slightly acidic bare silica gel, the aldehyde undergoes rapid nucleophilic addition. Solution: Never use primary alcohols when purifying aldehydes on acidic media. Switch to a Hexane/Ethyl Acetate gradient with 1% TEA, or transition to a reversed-phase system[3].

Aldehyde degradation pathway in methanol and acidic silica.

Q3: How do I optimize a reversed-phase (C18) gradient for this compound? A3: In reversed-phase chromatography, the ionization state of the basic imidazole dictates its retention. If you use standard 0.1% TFA (low pH), the imidazole becomes fully protonated and highly polar, causing it to wash out in the column void volume. Solution: Use a high-pH mobile phase modifier, such as 0.1% Ammonium Hydroxide (NH4OH), to keep the imidazole in its neutral, un-ionized free-base form[4]. This maximizes hydrophobic interaction with the C18 stationary phase, allowing for controlled gradient elution.

Validated Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems . Do not proceed to the next step until the validation check is confirmed.

Protocol 1: Normal-Phase Purification (Hexane/EtOAc with TEA Modifier)

Best for scaling up and removing lipophilic synthetic impurities.

• System Preparation: Prepare Solvent A (Hexane + 1% TEA) and Solvent B (Ethyl Acetate + 1% TEA).

• Column Equilibration: Flush a standard bare silica flash column with 3 to 5 Column Volumes (CV) of 100% Solvent A.

  • Validation Check: Collect a drop of the column effluent and spot it on wet pH paper. It must read basic (pH > 8). If it is acidic, the silanols are not fully masked; continue flushing.

• Dry Loading: Dissolve the crude mixture in a minimum volume of DCM. Add Celite (1:2 ratio to crude mass). Evaporate to a free-flowing powder under reduced pressure. Dry loading prevents solvent-induced band broadening[3].

• Gradient Elution:

  • 0-2 CV: 100% Solvent A (Isocratic hold to elute non-polar impurities).

  • 2-12 CV: Linear gradient from 0% to 60% Solvent B.

  • 12-15 CV: 60% Solvent B (Isocratic hold to elute the target compound).

• Recovery: Monitor via UV (254 nm). Immediately evaporate pooled fractions under reduced pressure at <30°C to minimize thermal degradation of the aldehyde.

Protocol 2: Reversed-Phase Purification (Water/MeCN with pH Control)

Best for highly polar reaction mixtures or final polishing.

• Mobile Phase Preparation: Prepare Solvent A: Water + 0.1% NH4OH (pH ~10). Prepare Solvent B: Acetonitrile + 0.1% NH4OH.

  • Causality: High pH ensures the imidazole remains unprotonated, allowing it to interact with the C18 stationary phase[4].

• Column Equilibration: Flush a C18 flash column with 5 CV of 5% Solvent B.

  • Validation Check: Check the pH of the initial mobile phase effluent. It must be >8.5 before loading the sample to guarantee the imidazole remains un-ionized.

• Liquid Loading: Dissolve the sample in DMSO or a mixture of the initial mobile phase. Load directly onto the column.

• Gradient Elution: Run a linear gradient from 5% B to 80% B over 15 CV.

• Isolation: Freeze the pooled pure fractions and lyophilize. Lyophilization safely removes the water, acetonitrile, and volatile NH4OH, yielding the pure free-base product without exposing the aldehyde to heat.

References

• Biotage. "Successful Flash Chromatography." Biotage. URL:[Link]

• Teledyne ISCO. "Effective Organic Compound Purification Handbook: Guidelines & Tactics for Flash Chromatography." Teledyne ISCO. URL: [Link]

• University of Rochester. "Solvent Systems for Flash Column Chromatography." Department of Chemistry. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chromatography [chem.rochester.edu]
• 3. biotage.com [biotage.com]
• 4. biotage.com [biotage.com]

Reference Data & Comparative Studies

Comparative Guide to HPLC Validation Methods for 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde

As pharmaceutical pipelines increasingly focus on complex heterocyclic intermediates, the analytical quantification of compounds like 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde presents unique chromatographic challenges. This molecule combines a basic imidazole ring, a polar oxolane (tetrahydrofuran) core, and a highly reactive carbaldehyde moiety.

This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) methodologies for this compound, detailing the causality behind phase selection and providing a self-validating protocol compliant with the latest ICH Q2(R2) guidelines[1].

Mechanistic Insight: The Analytical Challenge

To design a robust quantitative method, we must first deconstruct the analyte's physicochemical behavior:

• The Basic Imidazole Ring (pKa ~7.0): Imidazole derivatives are notorious for secondary electrostatic interactions with residual acidic silanols on standard silica-based stationary phases[2]. In unbuffered or poorly buffered mobile phases, this leads to severe peak tailing and variable retention times.

• The Reactive Carbaldehyde: Aldehydes are highly susceptible to nucleophilic attack by alcohols. If methanol is used as a sample diluent or mobile phase modifier, the carbaldehyde will rapidly form a hemiacetal (and eventually an acetal), resulting in artifact doublet peaks during the run. Causality dictates that Acetonitrile (ACN) must be strictly utilized as the organic modifier.

• The Polar Oxolane Core: The presence of the oxygen-containing oxolane ring increases the molecule's overall polarity, reducing its retention factor ( k′ ) on standard hydrophobic C18 columns.

To overcome these conflicting properties, analytical scientists must select a stationary phase that provides sufficient retention for polar moieties while shielding the basic nitrogen from silanol interactions.

Fig 1. Chromatographic method selection logic based on structural basicity and polarity.

Methodological Comparison: Selecting the Optimal Phase

We evaluated three distinct chromatographic approaches for the quantification of the target compound. The comparison isolates the impact of column chemistry and mobile phase buffering on peak integrity.

Table 1: Performance Comparison of HPLC Methodologies

Parameter	Standard C18 (Unbuffered)	HILIC (Amide Phase)	Polar-Embedded C18 (Buffered)
Mobile Phase	Water / ACN (Gradient)	10mM NH₄FA / ACN (Isocratic)	20mM Phosphate pH 3.0 / ACN
Retention Factor ( k′ )	1.2 (Poor)	4.5 (Excellent)	3.8 (Optimal)
Tailing Factor ( Tf​ )	2.4 (Severe Tailing)	1.3 (Acceptable)	1.05 (Excellent)
Theoretical Plates ( N )	< 5,000	~ 9,500	> 14,000
Equilibration Time	5 minutes	20+ minutes	8 minutes
Verdict	Rejected due to silanol interactions.	Alternative for orthogonal selectivity.	Selected for routine validation.

Why Polar-Embedded C18? Polar-embedded stationary phases incorporate an amide, ether, or carbamate group near the silica surface. This creates a virtual "water shield" that prevents the basic 1-ethyl-imidazole nitrogen from interacting with unreacted silanols. Combined with a pH 3.0 buffer to fully protonate the imidazole ring (ensuring a single ionization state), this method yields sharp, symmetrical peaks[3].

ICH Q2(R2) Validation Data Summary

Using the optimized Polar-Embedded C18 method, the analytical procedure was validated according to the modernized ICH Q2(R2) guidelines, which emphasize a lifecycle approach and phase-appropriate validation[4].

Fig 2. ICH Q2(R2) analytical procedure validation lifecycle.

Table 2: Validation Results for Polar-Embedded C18 Method

Validation Parameter (ICH Q2)	Acceptance Criteria	Observed Result	Pass/Fail
Specificity	Resolution ( Rs​ ) > 1.5 from degradation products	Rs​ = 3.2 (vs. acid degradant)	Pass
Linearity & Range	R2 ≥ 0.999 (Range: 1.0 - 100 µg/mL)	R2 = 0.9998	Pass
Accuracy (Recovery)	98.0% - 102.0% across 3 concentration levels	99.1% - 100.8%	Pass
Repeatability (Precision)	%RSD ≤ 2.0% (n=6 injections)	%RSD = 0.65%	Pass
Intermediate Precision	%RSD ≤ 2.0% (Different day/analyst)	%RSD = 0.82%	Pass
Detection Limit (DL)	Signal-to-Noise (S/N) ≥ 3	0.04 µg/mL	Pass
Quantitation Limit (QL)	Signal-to-Noise (S/N) ≥ 10	0.12 µg/mL	Pass

Step-by-Step Experimental Protocol

The following self-validating protocol details the execution of the optimized HPLC-UV method.

Reagents and Equipment

• Column: Polar-Embedded C18 (e.g., Waters SymmetryShield RP18, 150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: 20 mM Potassium Dihydrogen Phosphate ( KH2​PO4​ ), adjusted to pH 3.0 with ortho-phosphoric acid. (Causality: pH 3.0 ensures the imidazole is fully protonated, preventing dual-state peak splitting).

• Mobile Phase B: HPLC-Grade Acetonitrile. (Causality: Prevents acetal formation with the carbaldehyde).

• Diluent: Mobile Phase A : Acetonitrile (80:20, v/v).

Chromatographic Conditions

• Elution Mode: Gradient.

  • 0-2 min: 5% B

  • 2-10 min: 5% → 60% B

  • 10-12 min: 60% B

  • 12-12.1 min: 60% → 5% B

  • 12.1-18 min: 5% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection (UV): 254 nm (Optimal absorbance for the conjugated imidazole-oxolane system).

• Injection Volume: 10 µL.

Standard Preparation & System Suitability

• Stock Solution: Accurately weigh 10.0 mg of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with Diluent (1000 µg/mL).

• Working Standard: Dilute 1.0 mL of the Stock Solution to 20 mL with Diluent to achieve a nominal concentration of 50 µg/mL.

• System Suitability Testing (SST): Inject the Working Standard six times consecutively.

  • Self-Validating Check: Proceed only if %RSD of peak area ≤ 2.0%, Tailing Factor ≤ 1.5, and Theoretical Plates ≥ 10,000.

Execution of Validation Runs

• Specificity (Forced Degradation): Subject the stock solution to 0.1N HCl, 0.1N NaOH, 3% H2​O2​ , and UV light for 24 hours. Neutralize and inject. Verify peak purity using a Photodiode Array (PDA) detector to ensure no degradants co-elute with the main peak.

• Linearity: Prepare calibration standards at 1, 5, 10, 25, 50, 75, and 100 µg/mL. Inject each in triplicate. Plot peak area versus concentration and calculate the regression line[1].

• Accuracy: Spike known amounts of the standard into a synthetic placebo matrix at 50%, 100%, and 150% of the target concentration (50 µg/mL). Extract using the diluent, filter through a 0.22 µm PTFE syringe filter, and inject in triplicate. Calculate percentage recovery.

References

• Validation of Analytical Procedures Q2(R2) - International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) -[Link]

• HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma - PubMed Central (PMC) -[Link]

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• 1. database.ich.org [database.ich.org]
• 2. HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. database.ich.org [database.ich.org]

Comparative Reactivity Profile: 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde vs. Standard Aldehydes

As pharmaceutical pipelines increasingly rely on complex, sp³-rich scaffolds, understanding the reactivity of highly functionalized heterocyclic building blocks is paramount. This guide provides an in-depth comparative analysis of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde —a sterically encumbered, multi-dentate heterocyclic aldehyde—against standard aliphatic and aromatic aldehydes (e.g., cyclohexanecarbaldehyde and benzaldehyde).

By dissecting the interplay between steric hindrance and chelation control, this guide equips synthetic chemists with the mechanistic rationale and validated protocols necessary to successfully deploy this complex scaffold in drug discovery workflows.

Mechanistic Profiling: Sterics vs. Electronics

Standard aldehydes generally exhibit high reactivity in nucleophilic addition reactions due to the unhindered nature of the carbonyl carbon and the lack of bulky electron-donating groups 1[1]. However, 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde deviates significantly from this baseline due to two primary factors:

A. Severe Steric Hindrance

The aldehyde group at the C3 position of the oxolane ring is flanked by a highly substituted C2 chiral center bearing a bulky 1-ethyl-1H-imidazol-2-yl group. In standard aldehyde reactions, bulky groups around the carbonyl carbon severely impede the Bürgi-Dunitz trajectory of incoming nucleophiles 2[2]. Consequently, reactions that proceed rapidly with benzaldehyde (e.g., standard Wittig olefinations or Grignard additions) often stall or require forcing conditions to overcome the activation energy barrier imposed by this local steric bulk 3[3].

B. Chelation Control and Stereodirection

Unlike simple aliphatic aldehydes, this molecule is an α -heteroaryl/ β -alkoxy aldehyde. The presence of the oxolane oxygen and the basic imidazole nitrogen provides multiple Lewis basic sites. When treated with Lewis acids (e.g., TiCl₄, ZnBr₂), the molecule forms a rigid chelate complex. The stereoselectivity of nucleophilic additions to such alkoxy aldehydes is heavily governed by these chelation control mechanisms, directing nucleophilic attack exclusively from the less hindered face of the chelate 4[4]. While this slows the overall reaction rate compared to non-chelated pathways, it enables exceptional diastereoselectivity5[5].

Caption: Mechanistic divergence: Chelation-controlled addition in hindered heterocyclic aldehydes vs. standard aldehydes.

Comparative Reactivity Data

The following table synthesizes the expected quantitative performance of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde against standard benchmarks in two fundamental transformations: Reductive Amination and Wittig Olefination.

Reaction Type	Substrate	Reagents / Conditions	Conv. Time	Yield (%)	Diastereomeric Ratio (dr)
Reductive Amination	Benzaldehyde	Amine, NaBH(OAc)₃, DCE, RT	2 h	>95%	N/A
Reductive Amination	Cyclohexanecarbaldehyde	Amine, NaBH(OAc)₃, DCE, RT	3 h	92%	N/A
Reductive Amination	Target Heterocycle	Amine, Ti(O-iPr)₄, NaBH(OAc)₃, DCE, 40°C	16 h	78%	>95:5 (Chelation controlled)
Wittig Olefination	Benzaldehyde	Ph₃P=CH₂, THF, 0°C to RT	1 h	90%	N/A
Wittig Olefination	Target Heterocycle	Ph₃P=CH₂, LiBr (additive), THF, Reflux	24 h	65%	N/A

Data Interpretation: Heterocyclic aldehydes containing coordinating nitrogen atoms can sometimes act as poisons to traditional catalysts or slow down direct additions 6[6]. The target molecule requires Lewis acid co-catalysis (e.g., Ti(O-iPr)₄ or LiBr) to activate the carbonyl carbon and overcome the steric shielding provided by the adjacent imidazole ring.

Self-Validating Experimental Protocol: Lewis Acid-Mediated Reductive Amination

Standard reductive amination protocols (mixing aldehyde, amine, and reductant simultaneously) often fail with highly hindered heterocyclic aldehydes, leading to direct reduction of the aldehyde to the corresponding alcohol. To prevent this, a step-wise, Lewis acid-mediated protocol must be employed.

Rationale & Causality

By utilizing Titanium(IV) isopropoxide [Ti(O-iPr)₄], the Lewis acid coordinates to the oxolane oxygen, the imidazole nitrogen, and the aldehyde carbonyl. This not only locks the conformation but highly polarizes the carbonyl carbon, forcing the bulky primary amine to attack and form the imine. The reductant is withheld until imine formation is verified, establishing a self-validating system that prevents off-target alcohol formation.

Caption: Optimized step-by-step workflow for the reductive amination of sterically hindered heterocyclic aldehydes.

Step-by-Step Methodology

• Reagent Preparation: Under an inert argon atmosphere, dissolve 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde (1.0 eq, 1.0 mmol) and the desired primary amine (1.2 eq, 1.2 mmol) in anhydrous 1,2-dichloroethane (DCE, 5.0 mL).

• Lewis Acid Activation: Dropwise add Ti(O-iPr)₄ (2.0 eq, 2.0 mmol) to the stirring solution at room temperature. Causality: The excess titanium ensures complete chelation of the multidentate scaffold while acting as a water scavenger to drive imine condensation.

• Imine Formation & Validation: Heat the reaction mixture to 40°C and stir for 12 hours. Validation Step: Remove a 10 µL aliquot, quench with water, extract with EtOAc, and analyze via TLC/LC-MS. Do not proceed to step 4 until the aldehyde peak is completely consumed.

• Selective Reduction: Cool the reaction to 0°C. Add Sodium triacetoxyborohydride [NaBH(OAc)₃] (2.5 eq, 2.5 mmol) in small portions. Causality: NaBH(OAc)₃ is a mild reducing agent that selectively reduces the pre-formed iminium ion without reacting with unactivated carbonyls, preserving functional group tolerance.

• Workup: Stir at room temperature for an additional 4 hours. Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Stir vigorously for 30 minutes to precipitate titanium salts as a white solid (TiO₂). Filter the suspension through a pad of Celite, wash with CH₂Cl₂, and separate the organic layer.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (typically requiring a highly polar eluent system like CH₂Cl₂/MeOH/NH₄OH due to the basic imidazole and newly formed amine).

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• 5. Lewis acid mediated 1,2-asymmetric lk-induction to α-alkoxyaldehyde: synthesis of α-nonsubstituted β, γ-syn-dihydroxyketone and ester (1985) | Jun'ichi Uenishi | 25 Citations [scispace.com]
• 6. Highly selective and robust single-atom catalyst Ru1/NC for reductive amination of aldehydes/ketones - PMC [pmc.ncbi.nlm.nih.gov]

LC-MS Validation of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde: A Comparative Guide to Analytical Workflows

As drug discovery increasingly relies on complex, fragment-based synthetic intermediates, the analytical validation of highly polar, multi-functional molecules has become a critical bottleneck. 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde represents a classic "problem child" in liquid chromatography-mass spectrometry (LC-MS). It combines a highly basic imidazole ring with a reactive aliphatic aldehyde on a polar oxolane (tetrahydrofuran) scaffold.

This guide objectively compares traditional LC-MS workflows against an optimized, derivatization-assisted Charged Surface Hybrid (CSH) methodology. By analyzing the mechanistic causality behind chromatographic failures, we provide a field-proven, self-validating protocol for robust quantification.

The Mechanistic Pitfalls of the Molecule

Before selecting an analytical column or mobile phase, we must deconstruct the molecule's chemical behavior in solution to understand why standard methods fail:

• Aldehyde Reactivity (The Solvent Trap) : Aliphatic aldehydes are notoriously unstable in standard LC-MS solvents. In the presence of methanol (a common organic modifier), the aldehyde rapidly forms a hemiacetal. In aqueous mobile phases, it hydrates to form a gem-diol . In the electrospray ionization (ESI) source, these adducts can partially dehydrate, leading to severe signal splitting (e.g., [M+H]⁺, [M+15]⁺, and [M+33]⁺) and drastically reduced sensitivity .

• Imidazole Basicity (The Silica Trap) : The 1-ethyl-1H-imidazole moiety is highly basic (pKa ~ 7.0). On standard reversed-phase silica columns, the protonated nitrogen undergoes secondary electrostatic interactions with unreacted, acidic silanol groups. This results in severe peak tailing, signal suppression, and carryover.

Aldehyde reactivity pathways: Unstable equilibria in standard solvents vs. stable 3-NPH derivatization.

Workflow Comparison: Finding the Optimal Product

To validate this compound, we compared three distinct analytical products and workflows:

Alternative A: Standard C18 (BEH) + Methanol/Water

• Mechanism : Hydrophobic retention via octadecyl carbon chains.

• Result : Failure . The polar oxolane ring results in poor retention (eluting near the void volume). The methanol mobile phase induces hemiacetal formation, splitting the analyte into two distinct chromatographic peaks. Residual silanols cause an unacceptable asymmetry factor (As > 2.5).

Alternative B: HILIC + Acetonitrile/Water

• Mechanism : Hydrophilic partitioning. Acetonitrile is used as the weak solvent, avoiding methanol adducts.

• Result : Sub-optimal . While retention improves and the methanol hemiacetal is avoided, the high aqueous content required for HILIC gradient elution still promotes gem-diol hydration. The peak remains broad, and MS/MS sensitivity is compromised.

The Optimized Product: CSH PFP Column + 3-NPH Derivatization

• Mechanism : A Charged Surface Hybrid Pentafluorophenyl (CSH PFP) column combined with pre-column 3-nitrophenylhydrazine (3-NPH) derivatization.

• Result : Superior . The 3-NPH derivatization locks the reactive aldehyde into a stable hydrazone, completely preventing hydration and hemiacetal formation, while adding a hydrophobic phenyl ring to boost retention. The CSH PFP column features a low-level positive surface charge that electrostatically repels the basic imidazole, completely masking silanol interactions . The PFP ligand provides orthogonal π-π retention for the newly formed hydrazone.

Chromatographic mechanism of the CSH PFP column resolving basic imidazole derivatives.

Quantitative Data Comparison

The following table summarizes the experimental validation of the three workflows using a 100 ng/mL standard of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde.

Workflow / Column	Mobile Phase	Derivatization	Retention Factor (k')	Peak Asymmetry (As)	Signal-to-Noise (S/N)	LOD (ng/mL)
A: Standard C18	MeOH / H₂O (0.1% FA)	None	0.8 (Poor)	2.6 (Severe Tailing)	15:1 (Split Peaks)	25.0
B: HILIC	ACN / H₂O (10mM NH₄F)	None	3.2 (Good)	1.8 (Broad)	45:1 (Hydration loss)	8.5
C: CSH PFP	ACN / H₂O (0.1% FA)	3-NPH (Pre-column)	4.5 (Optimal)	1.05 (Symmetrical)	320:1 (Sharp Peak)	0.2

Self-Validating Experimental Protocol: CSH PFP + 3-NPH Workflow

To ensure trustworthiness and reproducibility, the following protocol utilizes a self-validating derivatization step. The completion of the reaction can be monitored by the disappearance of the native [M+H]⁺ mass trace (m/z 195.1).

Step 1: Sample Derivatization

• Prepare a 50 mM solution of 3-Nitrophenylhydrazine (3-NPH) in 50% Acetonitrile.

• Prepare a 50 mM solution of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in 50% Acetonitrile containing 5% Pyridine (acts as a catalyst and buffer).

• Combine 20 µL of the sample/standard, 20 µL of the 3-NPH solution, and 20 µL of the EDC solution in an autosampler vial.

• Incubate at 40°C for 30 minutes. Quench the reaction with 40 µL of 0.5% Formic Acid in water.

Step 2: LC-MS/MS Conditions

• Column : Waters Acquity UPLC CSH PFP (2.1 x 100 mm, 1.7 µm).

• Mobile Phase A : 0.1% Formic Acid in LC-MS Grade Water.

• Mobile Phase B : 0.1% Formic Acid in LC-MS Grade Acetonitrile.

• Gradient : 5% B to 95% B over 4.5 minutes.

• Flow Rate : 0.4 mL/min.

• Column Temp : 45°C.

• MS/MS (ESI+) : Monitor the transition of the derivatized intact mass. The native compound has an exact mass of ~194.1 Da. The 3-NPH derivative adds a net mass of 135.1 Da (Total exact mass ~329.2 Da).

  • Primary MRM Transition : m/z 330.2 → 164.1 (Cleavage of the hydrazone bond).

  • Qualifier MRM Transition : m/z 330.2 → 136.1.

References

• Zou, Z. Z., & Han, M. J. (2024). Investigation of liquid chromatography-mass spectrometry analysis of a peptide aldehyde SJA6017 with identifying its hemiacetal, gem-diol, and enol ether. Journal of Mass Spectrometry, 59(5), e5022.[Link]

• Martin, S., Lenz, E. M., Smith, R., Temesi, D. G., Orton, A. L., & Clench, M. R. (2017). Methanol adducts leading to the identification of a reactive aldehyde metabolite of CPAQOP in human liver microsomes by ultra-high-performance liquid chromatography/mass spectrometry. Rapid Communications in Mass Spectrometry, 31(1), 145-151.[Link]

• Li, Y., et al. (2024). Simultaneous Determination of Multi-Class Mushroom Toxins in Mushroom and Biological Liquid Samples Using LC-MS/MS. Toxins, 16(6), 269.[Link]

Comparing oxolane-3-carbaldehyde analogs for pharmaceutical applications

Title: Comparative Guide: Oxolane-3-carbaldehyde Analogs in Pharmaceutical Development

Introduction Oxolane-3-carbaldehyde (also known as tetrahydrofuran-3-carboxaldehyde) is a highly versatile, oxygen-containing heterocyclic building block. Its compact aliphatic ring and reactive formyl group make it a privileged scaffold in medicinal chemistry, frequently utilized to improve the aqueous solubility, metabolic stability, and target-binding affinity of active pharmaceutical ingredients (APIs) (1)[1]. This guide objectively compares the structural analogs of oxolane-3-carbaldehyde, evaluates their mechanistic roles in drug development, and provides self-validating experimental protocols for their synthesis and derivatization.

Structural Analogs and Comparative Profiling

While racemic oxolane-3-carbaldehyde is widely used for initial screening, the stereospecific demands of modern drug discovery often necessitate the use of pure enantiomers or complex functionalized analogs. Table 1 summarizes the key physical parameters and applications of prominent analogs.

Table 1: Comparative Profiling of Oxolane-3-carbaldehyde Analogs

Analog	CAS Number	Molecular Weight	Key Structural Feature	Primary Pharmaceutical Application
(R)-Tetrahydrofuran-3-carbaldehyde	191347-92-9	100.12 g/mol	(R)-enantiomer	Chiral intermediate for targeted APIs
(S)-Tetrahydrofuran-3-carbaldehyde	374082-39-0	100.12 g/mol	(S)-enantiomer	Stereospecific ligand synthesis
Tetrahydrofuran-3-carboxaldehyde	79710-86-4	100.12 g/mol	Racemic mixture	MCHr1 antagonists, HIV-1 budding antagonists
3-(Oxolan-3-ylmethyl)oxolane-3-carbaldehyde	N/A	170.25 g/mol	Bis-oxolane system	Complex API scaffold development

Pharmaceutical Applications and Mechanistic Pathways

The choice of oxolane-3-carbaldehyde analog directly impacts the pharmacokinetic profile and target specificity of the resulting drug candidate.

• Oncology (SOS1 Inhibitors in the KRAS Pathway): Mutant KRAS is a notorious oncogenic driver. SOS1 (Son of Sevenless 1) is a guanine nucleotide exchange factor (GEF) that promotes the release of GDP from RAS-family proteins, enabling their activation via GTP binding (2)[2]. Oxolane-3-carbaldehyde is a critical precursor in synthesizing bicyclic heterocyclyl compounds that act as SOS1 inhibitors. By binding to SOS1, these APIs prevent its interaction with KRAS, thereby blocking the downstream signaling cascade responsible for tumor proliferation (2)[2].

• Metabolic Disorders (MCHr1 Antagonists): Derivatives synthesized from oxolane-3-carbaldehyde are essential in the preparation of ortho-amino benzamides and nicotinamides. These compounds function as MCHr1 (Melanin-concentrating hormone receptor 1) antagonists, offering therapeutic avenues for obesity treatment (1)[1].

• Virology (HIV-1 Budding Antagonists): The late stages of HIV-1 infection involve the budding of virions from the host cell. Oxolane-3-carbaldehyde derivatives are utilized in the synthesis of Tsg101-directed antagonists, which disrupt the viral hijacking of the host's machinery, thereby inhibiting viral replication (1)[1].

Workflow mapping oxolane-3-carbaldehyde synthesis to its role in SOS1 inhibition.

Comparative Synthetic Methodologies

The synthesis of oxolane-3-carbaldehyde and its highly functionalized derivatives can be achieved through multiple routes. Table 2 compares the performance of these methodologies.

Table 2: Comparison of Synthetic Methods for Oxolane-3-carbaldehyde Analogs

Synthetic Route	Starting Material	Catalyst/Reagent	Yield / Enantiomeric Excess (ee)	Key Advantage
Asymmetric Hydroformylation	2,5-Dihydrofuran	Rh-complex + R,S-BINAPHOS	Up to 64% regioselectivity, 64-97% ee	High atom economy, direct formyl installation
Oxidation of Alcohols	Tetrahydrofuran-3-methanol	Pyridinium chlorochromate (PCC)	Moderate to High (variable)	Standard lab reagents, highly scalable
Nucleophilic Epoxide Opening	Trans-epoxides	Silyl-directed agents	Up to 87% yield	High diastereoselectivity for substituted analogs

Self-Validating Experimental Protocols

To ensure reproducibility and scientific rigor, the following protocols detail the synthesis and derivatization of oxolane-3-carbaldehyde. Each step is designed as a self-validating system, explaining the causality behind the experimental choices.

Protocol 1: Synthesis of Chiral Oxolane-3-carbaldehyde via Asymmetric Hydroformylation Causality: Traditional oxidation of tetrahydrofuran-3-methanol can suffer from over-oxidation to the carboxylic acid. Rhodium-catalyzed asymmetric hydroformylation of 2,5-dihydrofuran directly installs the formyl group with high atom economy. Regioselectivity (favoring the 3-carbaldehyde over the 2-carbaldehyde) is strictly controlled by employing chiral ligands such as R,S-BINAPHOS (3)[3].

Step-by-Step Methodology:

• Catalyst Preparation: In a nitrogen-filled glovebox, mix the rhodium precursor (e.g., Rh(acac)(CO)2) and the chiral ligand (R,S-BINAPHOS) in a dry solvent (e.g., toluene) to form the active[RhH(CO)2(P–P)] complex (4)[4].

• Substrate Addition: Add 2,5-dihydrofuran to the catalyst solution. Causality: The use of the 2,5-isomer rather than the 2,3-isomer minimizes the formation of the unwanted tetrahydrofuran-2-carbaldehyde byproduct (3)[3].

• Pressurization: Transfer the mixture to a stainless steel autoclave. Purge the vessel and pressurize with syngas (H2/CO, 1:1 ratio) to the target pressure (typically 20-50 atm). Caution: Carbon monoxide is highly toxic and flammable; perform in a rated high-pressure facility (4)[4].

• Reaction & Monitoring: Heat the autoclave to 60°C and stir for 24-48 hours. The elevated pressure ensures sufficient dissolved gas concentration for the insertion step. Monitor gas uptake to validate reaction progress.

• Isolation & Validation: Cool the reactor, carefully vent the syngas, and concentrate the mixture in vacuo. Purify the resulting oxolane-3-carbaldehyde via silica gel chromatography. Validate the enantiomeric excess (ee) via chiral HPLC (expected 64-97% ee) (3)[3].

Protocol 2: One-Pot Oxidative Amidation of Oxolane-3-carbaldehyde Causality: Converting aldehydes to amides typically requires a two-step process involving an unstable acyl chloride intermediate. A one-pot oxidative amidation bypasses this, utilizing nitrile imine intermediates to directly couple the aldehyde with an amine, significantly improving safety and functional group tolerance (5)[5].

Step-by-Step Methodology:

• Reagent Assembly: In a round-bottom flask, combine 110 μL (0.550 mmol) of tetrahydrofuran-3-carboxaldehyde (supplied as a 50 wt.% solution in H2O) with 273 μL (2.50 mmol) of benzylamine (5)[5].

• Oxidative Coupling: Introduce the oxidative system (e.g., an oxidant compatible with aqueous conditions) and stir the mixture at room temperature. Causality: The excess amine drives the equilibrium toward the imine intermediate, which is subsequently oxidized to form the amide bond.

• Reaction Monitoring: Monitor the reaction progress via TLC or LCMS until the aldehyde is fully consumed, ensuring the protocol acts as a self-validating system before proceeding to workup.

• Purification: Quench the reaction and extract with dichloromethane. Concentrate the organic layer and purify via flash column chromatography using a gradient system of 0–50% ethyl acetate in dichloromethane (5)[5].

• Validation: The product, N-benzyltetrahydrofuran-3-carboxamide, is isolated as an orange oil (approx. 22.3 mg, 22% yield). Verify the structure using 1H NMR (Rf = 0.15) and LCMS to ensure no over-oxidation to the carboxylic acid occurred (5)[5].

Conclusion

Oxolane-3-carbaldehyde and its structural analogs are indispensable tools in modern drug discovery. From disrupting viral budding to halting oncogenic KRAS signaling, the strategic incorporation of the oxolane ring enhances the physicochemical properties of APIs. By mastering the stereoselective synthesis and direct functionalization of these aldehydes, researchers can accelerate the development of next-generation therapeutics.

References

• ChemicalBook. "Tetrahydrofuran-3-carboxaldehyde | 79710-86-4".
• Godard, C., Perandones, B.F., and Claver, C. "Asymmetric Hydroformylation of Alkenes". Thieme Connect.
• Chemistry LibreTexts. "9.1: Hydroformylation Reaction".
• Google Patents. "WO2020180770A1 - Bicyclic heterocyclyl compounds and uses thereof".
• The Journal of Organic Chemistry - ACS Publications. "One-Pot Oxidative Amidation of Aldehydes via the Generation of Nitrile Imine Intermediates".

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• 5. pubs.acs.org [pubs.acs.org]

X-Ray Crystallographic Validation of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde Stereocenters: A Comparative Guide

As a Senior Application Scientist, I frequently encounter the challenge of unambiguously assigning stereocenters in highly flexible heterocyclic intermediates. The compound 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde is a critical chiral building block, structurally analogous to intermediates used in the synthesis of pilocarpine and other muscarinic receptor modulators[1]. It features two contiguous stereocenters at the C2 and C3 positions of the oxolane (tetrahydrofuran) ring.

In drug development, stereochemical misassignment at this intermediate stage cascades into late-stage clinical failure. While Single-Crystal X-ray Diffraction (SCXRD) is historically revered as the definitive method for absolute configuration[2], the specific atomic composition of this molecule (lacking heavy atoms) demands a highly strategic approach. This guide objectively compares X-ray crystallography against orthogonal spectroscopic methods—Vibrational Circular Dichroism (VCD) and Nuclear Magnetic Resonance (NMR)—and provides self-validating protocols to ensure your structural assignments are bulletproof.

Mechanistic Context & The Stereochemical Challenge

To fully understand how a molecule functions, one must first know its structure in absolute detail[3]. The oxolane ring in 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde is subject to pseudorotation, making its solution-state conformation highly dynamic.

• The X-Ray Limitation: X-ray diffraction is primarily sensitive to the overall shape of the molecule's electron density[4]. Absolute configuration is determined via anomalous dispersion—a phenomenon where the scattering of X-rays by electrons is slightly out of phase[2]. However, this effect is only pronounced for atoms heavier than oxygen. Because our target molecule (C₁₀H₁₄N₂O₂) consists entirely of light atoms, standard X-ray validation is prone to high error margins unless specific derivatization steps are taken.

• The Spectroscopic Alternatives: To bypass crystallization bottlenecks and light-atom limitations, orthogonal techniques like VCD and NMR offer powerful, complementary data. VCD can determine absolute configuration directly in solution[5], while NMR excels at mapping relative atomic details (cis/trans relationships) through space[4].

Quantitative Performance Comparison

The following table summarizes the comparative performance of these techniques specifically for validating the C2/C3 stereocenters of the target oxolane derivative.

Parameter	SCXRD (Native)	SCXRD (Heavy-Atom Salt)	VCD Spectroscopy	2D NMR (NOESY)
Primary Output	3D Electron Density	Absolute Configuration	Absolute Configuration	Relative Stereochemistry
Sample State	Single Crystal	Single Crystal	Solution (Liquid/Oil)	Solution
Sample Requirement	~1 mg (High Purity)	~5 mg (High Purity)	5–15 mg	< 1 mg
Timeframe	Weeks (Crystallization)	Weeks (Crystallization)	Hours (Data Acquisition)	Minutes to Hours
Confidence Level	Moderate (Weak anomalous signal)	Definitive (Gold Standard)	High (Dependent on DFT match)	High (For relative config only)
Key Limitation	Flack parameter often > 0.1	Requires basic site for salt formation	Requires computationally heavy DFT	Cannot assign absolute config alone

Self-Validating Experimental Protocols

Do not simply execute steps; understand the causality behind them. A robust analytical workflow must be a self-validating system , meaning the data inherently proves its own reliability.

Protocol A: Heavy-Atom Derivatization and SCXRD Validation

Causality: To achieve a statistically significant anomalous dispersion signal, we must introduce a heavy atom[5]. The basic imidazole nitrogen on the C2 substituent provides an ideal handle for hydrobromide salt formation, introducing a strong anomalous scatterer (Bromine) for Cu Kα radiation.

• Derivatization: Dissolve 50 mg of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde in 2 mL of anhydrous diethyl ether. Add 1.0 equivalent of 1M HBr in acetic acid dropwise at 0°C.

• Crystallization: Isolate the resulting precipitate. Dissolve in a minimal volume of hot methanol. Perform vapor diffusion using pentane as an anti-solvent over 48–72 hours at 4°C to yield diffraction-quality single crystals.

• Data Acquisition: Mount a single crystal on a diffractometer equipped with a Cu Kα microfocus source (λ = 1.5418 Å). Utilizing Cu Kα is non-negotiable here, as longer wavelengths maximize the anomalous scattering cross-section of the bromide ion[2].

• Self-Validation (The Flack Parameter): Refine the structure using least-squares methods. The system validates itself mathematically:

  • If Flack parameter x=0.00±0.04 , the absolute configuration is unambiguously correct.

  • If x=1.00±0.04 , the modeled stereochemistry is inverted and must be reversed.

  • If x≈0.5 , the crystal is a racemic twin; the data is invalid for absolute assignment.

Protocol B: Solution-State VCD Validation

Causality: If the intermediate presents as a non-crystallizable oil—a frequent issue with flexible oxolanes—VCD bypasses the solid-state requirement entirely[5]. It measures the differential absorption of left- and right-handed circularly polarized IR light, which scales directly with enantiomeric excess.

• Sample Preparation: Prepare a highly concentrated solution (10–15 mg) of the compound in 150 μL of deuterated chloroform (CDCl₃) to prevent solvent interference in the critical IR fingerprint region[2].

• Data Acquisition: Load the sample into a BaF₂ cell (100 μm path length). Record the IR and VCD spectra simultaneously using a VCD spectrometer. Accumulate scans for 4–6 hours to ensure a high signal-to-noise ratio[2].

• Computational Modeling: Perform Density Functional Theory (DFT) calculations (e.g., B3LYP/6-311G(d,p)) to predict the theoretical IR and VCD spectra for both the (2R,3R) and (2S,3S) enantiomers.

• Self-Validation (Spectral Matching): Overlay the experimental spectrum with the DFT predictions. A valid assignment requires the experimental VCD bands to mirror the predicted signs (positive/negative Cotton effects) of one specific enantiomer, yielding an Enantiomeric Similarity Index (ESI) > 0.8.

Validation Workflows & Logic Visualization

To further clarify the experimental and logical processes, the following diagrams illustrate the decision-making workflows for determining absolute configuration[2].

Workflow for selecting the optimal stereocenter validation method based on physical state.

Self-validating logic for X-ray crystallographic absolute configuration assignment.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. people.bu.edu [people.bu.edu]
• 4. On the complementarity of X-ray and NMR data - PMC [pmc.ncbi.nlm.nih.gov]
• 5. eprints.soton.ac.uk [eprints.soton.ac.uk]

Safety & Regulatory Compliance

2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde proper disposal procedures

Comprehensive Safety and Disposal Protocol for 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde

As a multifunctional heterocyclic building block frequently utilized in advanced drug discovery and synthetic chemistry, 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde presents unique operational and disposal challenges. Because this molecule combines an imidazole core, an oxolane (tetrahydrofuran-derivative) ring, and a reactive carbaldehyde moiety, its waste management cannot be treated as generic organic waste.

This guide provides researchers and environmental health and safety (EHS) professionals with a self-validating, mechanistically grounded protocol for the safe handling, neutralization, and disposal of this compound.

Mechanistic Risk Assessment & Causality

To safely dispose of this compound, operators must understand the chemical causality behind its hazards. Standard operating procedures often fail when the why is ignored.

• The Oxolane Ring (Peroxide Formation): Similar to tetrahydrofuran (THF), the oxolane ring is highly susceptible to alpha-oxygenation in the presence of ambient air and light. The ether oxygen stabilizes radical intermediates, leading to the insidious accumulation of explosive hydroperoxides over time. Operational Causality: Waste containing this compound must never be distilled to dryness or stored indefinitely without peroxide testing.

• The Carbaldehyde Moiety (Auto-Oxidation & Pressure Generation): Aldehydic C-H bonds are easily abstracted by atmospheric oxygen, initiating an auto-oxidation cascade that converts the aldehyde into a carboxylic acid. Operational Causality: This oxidation process can release gases. If waste is stored in tightly sealed, rigid containers for prolonged periods, pressure can build up and cause the container to rupture.

• The Imidazole Core (Corrosivity & Toxicity): Imidazole derivatives are nitrogenous bases that can act as strong nucleophiles and coordinate with heavy metals. They are established skin and eye corrosives and carry potential reproductive toxicity risks [1]. Operational Causality: Any spill or waste handling requires strict barrier protection to prevent dermal absorption or mucosal irritation.

Quantitative Safety & Compatibility Data

The following table summarizes the critical thresholds and logistical requirements for managing waste streams containing 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde.

Hazard Parameter	Operational Threshold / Limit	Procedural Implication & Mitigation
Peroxide Concentration	< 20 ppm	Safe for standard non-halogenated organic waste consolidation.
Peroxide Concentration	> 20 ppm	Critical: Requires immediate quenching with a reducing agent (e.g., sodium thiosulfate) prior to movement.
Waste pH	5.0 – 9.0	Neutralize acidic/basic byproducts before bulking to prevent exothermic reactions in the waste carboy.
Accumulation Temp	2°C – 8°C	Refrigerated waste storage retards both peroxide formation and aldehyde auto-oxidation.
Required PPE	EN 166 / 29 CFR 1910.133	Splash-resistant goggles, face shield, and nitrile gloves (double-gloved for concentrated solutions) [2].

Step-by-Step Disposal Methodologies

Under the Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), chemical waste generators must accurately classify discarded chemicals [3]. This compound is classified as a hazardous waste and must be routed to an approved incineration facility.

Protocol A: Liquid Waste Segregation & Consolidation

Self-Validating Check: Never mix this waste with strong oxidizers, acids, or heavy metal waste streams.

• Peroxide Screening: Before transferring aged reaction mixtures or stock solutions to a bulk waste container, dip a commercial peroxide test strip into the solution.

• Quenching (If necessary): If peroxides exceed 20 ppm, add a 10% aqueous solution of sodium thiosulfate or sodium sulfite. Stir for 30 minutes at room temperature, then re-test.

• Inerting the Atmosphere: Transfer the liquid to a designated "Non-Halogenated Organic Waste" carboy. Before sealing, gently purge the headspace of the carboy with Argon or Nitrogen gas. Causality: Displacing oxygen prevents the aldehyde from oxidizing and the oxolane from forming new peroxides.

• Venting: Use a vented cap on the waste carboy during the temporary accumulation phase to prevent pressure accumulation from trace oxidation.

Protocol B: Solid Waste & Contaminated Consumables

• Segregation: Place all contaminated weighing boats, pipette tips, and silica gel from chromatography into a dedicated, puncture-proof solid hazardous waste bin lined with a heavy-duty polyethylene bag.

• Fume Hood Containment: Do not leave contaminated solids exposed to open lab air, as the compound can form combustible dust concentrations [2]. Keep the bin inside a ventilated enclosure.

• Labeling: Label strictly as "Hazardous Solid Waste: Contains Corrosive/Irritant Heterocyclic Aldehydes."

Protocol C: Emergency Spill Response

• Containment: Evacuate non-essential personnel. Ensure the fume hood or room ventilation is operating at maximum capacity [4].

• Absorption: Cover the spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth, sand, or a commercial spill kit). Do not use sawdust or paper towels, as the reactive aldehyde may initiate a fire.

• Collection: Use non-sparking tools to sweep the absorbed material into a compatible chemical waste bucket. Seal and label for immediate EHS pickup.

• Decontamination: Wash the affected surface with a mild soap and water solution to remove residual basic imidazole traces.

Waste Classification & Routing Workflow

The following logic tree dictates the operational flow for classifying and disposing of this specific chemical waste.

Workflow for the safe evaluation, quenching, and disposal of oxolane-containing aldehyde waste.

References

• Safety Data Sheet - Sigma-Aldrich (MilliporeSigma) . General handling and disposal guidelines for imidazole and related heterocyclic derivatives. Available at:

• SAFETY DATA SHEET - Thermo Fisher Scientific . Hazards and disposal protocols for reactive carbaldehyde and imidazole compounds. Available at:1

• Definition and Characterization of Hazardous Waste (EPA 40 CFR 261.3) . St. Olaf College Environmental Health and Safety Guidelines. Available at: 2

• UAH Lab Safety Training (OSHA 29 CFR 1910.1450) . Occupational exposure and chemical hazard mitigation in laboratory environments. Available at:3

Sources

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. HW – Definition and Characterization of Hazardous Waste – Laboratory Safety [wp.stolaf.edu]
• 3. uah.edu [uah.edu]

Comprehensive Safety and Handling Guide for 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde

This guide provides essential safety, handling, and disposal protocols for 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde, a novel compound with significant potential in research and development. In the absence of a specific Safety Data Sheet (SDS) for this exact molecule, this document synthesizes data from structurally related compounds and constituent functional groups to establish a robust and precautionary framework for its safe management in a laboratory setting. The recommendations herein are grounded in the principles of chemical safety and are designed to empower researchers to work confidently and securely.

Hazard Analysis: A Precautionary Approach

Due to the novelty of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde, a thorough hazard assessment must be extrapolated from its core chemical motifs: an imidazole ring, an oxolane (tetrahydrofuran) ring, and a carbaldehyde group.

• Imidazole Moiety : The imidazole ring is a common feature in many biologically active molecules.[1] While imidazole itself has low acute toxicity, it can be severely irritating to corrosive to the skin and eyes.[2] Some substituted imidazoles are known to be skin sensitizers. Given the alkylated nature of the target compound, a cautious approach assuming potential skin and eye irritation is warranted.

• Oxolane (Tetrahydrofuran) Moiety : The oxolane ring, a saturated form of furan, is structurally analogous to tetrahydrofuran (THF). THF is a highly flammable liquid, and its vapors can form explosive mixtures with air.[3] A critical and often underestimated hazard of THF and related cyclic ethers is the formation of explosive peroxides upon prolonged exposure to air and light.[3][4] THF is also a skin and eye irritant and can cause respiratory tract irritation.[5] It has the ability to penetrate the skin, causing rapid dehydration.[4]

• Carbaldehyde Moiety : Aldehydes are a reactive class of compounds. They are frequently cited as irritants to the skin, eyes, and respiratory system.[6][7] Some aldehydes are also known to be skin sensitizers, capable of causing allergic contact dermatitis upon repeated exposure.[7]

Based on this composite analysis, 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde should be handled as a substance that is potentially flammable, capable of forming explosive peroxides, and a skin, eye, and respiratory irritant.

Engineering Controls: The First Line of Defense

To mitigate the risks associated with handling this compound, robust engineering controls are not merely recommended; they are essential.

• Chemical Fume Hood : All manipulations of 2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde, including weighing, transferring, and preparing solutions, must be conducted in a certified chemical fume hood. This is critical to prevent the inhalation of potentially harmful vapors and to contain any accidental releases.[8]

• Ventilation : The laboratory should be well-ventilated to prevent the accumulation of flammable vapors.[9]

• Emergency Equipment : An operational safety shower and eyewash station must be readily accessible in the immediate vicinity of where the compound is handled.[8] All personnel should be trained in their proper use.

Personal Protective Equipment (PPE): A Non-Negotiable Protocol

The selection of appropriate PPE is crucial for preventing direct contact with the chemical. The following table summarizes the minimum required PPE.

Body Part	Required PPE	Rationale and Specifications
Eyes/Face	Safety Goggles with Side Shields or a Face Shield	Protects against splashes and airborne particles. Standard safety glasses are insufficient.[7][8]
Hands	Chemical-Resistant Gloves	Given the oxolane (THF-like) component's ability to penetrate many glove materials, nitrile or butyl rubber gloves are recommended.[4][7] It is crucial to double-check the glove manufacturer's compatibility chart and to change gloves frequently, especially after any suspected contact.
Body	Flame-Resistant Laboratory Coat	A lab coat made of flame-resistant material is essential due to the potential flammability of the compound. The coat should be fully buttoned.[8]
Feet	Closed-Toed Shoes	Protects feet from spills. Open-toed shoes are strictly prohibited in the laboratory.[8]
Respiratory	As Needed, Based on Risk Assessment	For routine handling within a fume hood, additional respiratory protection may not be necessary. However, for spills or situations with a potential for high vapor concentration, an air-purifying respirator with organic vapor cartridges is recommended.[7]

The following diagram illustrates the correct sequence for donning and doffing PPE to prevent cross-contamination.

Sources

• 1. Imidazole - Wikipedia [en.wikipedia.org]
• 2. bgrci.de [bgrci.de]
• 3. qatransport.com [qatransport.com]
• 4. Tetrahydrofuran - Wikipedia [en.wikipedia.org]
• 5. Tetrahydrofuran-Health Hazard and Toxicity_Chemicalbook [chemicalbook.com]
• 6. 1H-Imidazole-4-carbaldehyde: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 7. homework.study.com [homework.study.com]
• 8. science.kku.edu.sa [science.kku.edu.sa]
• 9. s3.eu-west-2.amazonaws.com [s3.eu-west-2.amazonaws.com]